1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone

• CAS: 153334-40-8

Core Science & Biosynthesis

Comprehensive Technical Guide on 3-Acetyl-4-methyl-1,2,4-triazole: Nomenclature, Synthesis, and Pharmacological Profiling

Executive Summary & Nomenclature Directives

In the landscape of medicinal chemistry, the 1,2,4-triazole ring is a privileged scaffold, frequently deployed as a bioisostere for amides or as a robust coordinating ligand for metalloenzymes. The specific derivative commonly referred to as 3-acetyl-4-methyl-1,2,4-triazole represents a highly functionalized building block utilized in the synthesis of advanced kinase inhibitors and antifungal pharmacophores.

To ensure absolute structural clarity and reproducibility across global chemical databases, it is critical to establish its rigorous IUPAC nomenclature.

Based on the authoritative numbering of the 1,2,4-triazole core—where the contiguous nitrogens are N1 and N2, the separating carbon is C3, the isolated nitrogen is N4, and the final carbon is C5—the methyl group resides at N4, and the acetyl group (-C(=O)CH₃) is substituted at C3. Therefore, the definitive IUPAC name for this compound is 1-(4-methyl-4H-1,2,4-triazol-3-yl)ethan-1-one [1].

Physicochemical Properties & Structural Data

Understanding the physicochemical profile of 1-(4-methyl-4H-1,2,4-triazol-3-yl)ethan-1-one is essential for predicting its pharmacokinetic behavior (ADME) and its reactivity in subsequent synthetic steps. The quantitative data is summarized in the table below:

Property	Value	Causality / Significance in Drug Design
IUPAC Name	1-(4-methyl-4H-1,2,4-triazol-3-yl)ethan-1-one	Standardized database identification [1].
Molecular Formula	C₅H₇N₃O	Defines the mass balance for synthetic yield calculations.
Molecular Weight	125.13 g/mol	Low molecular weight makes it an ideal fragment-based drug discovery (FBDD) starting point.
Hydrogen Bond Donors	0	The N4-methylation eliminates the acidic triazole N-H proton, increasing lipophilicity.
Hydrogen Bond Acceptors	3 (N1, N2, Carbonyl O)	Facilitates strong binding interactions with target enzyme active sites (e.g., via water networks).
Topological Polar Surface Area (TPSA)	~47.3 Ų (Calculated)	Optimal for passive membrane permeability and potential blood-brain barrier (BBB) penetration.

Synthetic Methodologies & Mechanistic Causality

The Self-Validating Protocol: Regioselective C3-Acylation

This protocol relies on the intrinsic acidity of the C3 proton, which is flanked by the electronegative N2 and N4 atoms.

Step 1: Regioselective Lithiation

• Charge an oven-dried, argon-purged Schlenk flask with 4-methyl-4H-1,2,4-triazole (1.0 equiv) and anhydrous Tetrahydrofuran (THF) (0.2 M concentration).

• Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

• Add n-Butyllithium (n-BuLi, 1.05 equiv, 2.5 M in hexanes) dropwise over 15 minutes.

• Mechanistic Causality: The low temperature suppresses nucleophilic attack by n-BuLi on the triazole ring, favoring strictly acid-base proton abstraction at the highly activated C3 position to form 3-lithio-4-methyl-4H-1,2,4-triazole.

• Validation Checkpoint: Extract a 0.1 mL aliquot, quench with D₂O, and analyze via ¹H-NMR. The disappearance of the C3 proton singlet (typically around δ 8.2 ppm) and the presence of a deuterated isotopologue validates >95% metalation efficiency. Do not proceed until this is confirmed.

Step 2: Electrophilic Trapping with Weinreb Amide

• To the validated -78 °C lithiated intermediate, add N-methoxy-N-methylacetamide (Weinreb amide, 1.1 equiv) dropwise.

• Maintain at -78 °C for 1 hour, then allow the reaction to slowly warm to room temperature over 2 hours.

• Mechanistic Causality: The use of a Weinreb amide is critical. Unlike acetyl chloride, which would lead to over-addition of the organolithium species to form a tertiary alcohol, the Weinreb amide forms a stable, five-membered cyclic tetrahedral intermediate. This intermediate only collapses to the desired ketone upon aqueous workup, ensuring absolute chemoselectivity.

Step 3: Quench and Isolation

• Quench the reaction with saturated aqueous NH₄Cl.

• Extract the aqueous layer with Ethyl Acetate (3 x 20 mL), dry the combined organic layers over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via flash chromatography (DCM:MeOH) to yield the pure 1-(4-methyl-4H-1,2,4-triazol-3-yl)ethan-1-one.

Caption: Regioselective C3-acylation workflow via lithiation and Weinreb amide trapping.

Pharmacological Applications & Signaling Pathways

In drug development, the 3-acetyl-4-methyl-1,2,4-triazole motif is not merely a structural spacer; it is an active pharmacophore. Its most prominent application is in the design of inhibitors targeting Lanosterol 14α-demethylase (CYP51) , a critical enzyme in fungal ergosterol biosynthesis [3].

Mechanism of Action (CYP51 Inhibition)

The triazole ring acts as a potent, reversible inhibitor of cytochrome P450 enzymes. The causality of its binding is driven by two distinct molecular interactions:

• Heme Coordination: The unhindered sp² hybridized nitrogen (N1 or N2) of the triazole ring possesses a lone pair that directly coordinates with the prosthetic heme iron (Fe³⁺) at the active site of CYP51. This displaces the native oxygen molecule, halting the catalytic cycle.

• Steric specificity: The 4-methyl and 3-acetyl groups project into the hydrophobic access channel of the enzyme. The acetyl carbonyl oxygen can engage in hydrogen bonding with adjacent tyrosine or histidine residues, locking the molecule in a favorable conformation and increasing selectivity for fungal CYP51 over human CYP enzymes.

The downstream effect of this inhibition is the depletion of ergosterol and the accumulation of toxic 14α-methylated sterols, which disrupts the fungal cell membrane integrity, ultimately leading to cell lysis.

Caption: Mechanism of action for triazole-based CYP51 inhibition and subsequent membrane disruption.

References

• National Center for Biotechnology Information (PubChem). 1-(1H-1,2,4-triazol-3-yl)ethan-1-one | C4H5N3O | CID 14978342. (Provides the foundational nomenclature rules for 3-acetyl-1,2,4-triazole derivatives). Available at:[Link]

• Thieme Chemistry. Product Class 14: 1,2,4-Triazoles (Synthesis by Substituent Modification / C-Acylation). Science of Synthesis. (Details the lithiation and C-acylation methodologies for substituted 1,2,4-triazoles). Available at:[Link]

• Zaporozhye State Medical University. Synthesis methods of 1,2,4-triazole-3-thiones: review. (Discusses the pharmacological applications and antifungal mechanisms of 4-methyl-1,2,4-triazole derivatives). Available at: [Link]

Comprehensive Physical and Thermodynamic Profiling of 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone: A Technical Guide

Executive Summary

In modern drug discovery and materials science, 1,2,4-triazole derivatives serve as critical pharmacophores and coordination ligands due to their unique electronic properties and metabolic stability. 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone (also known as 3-acetyl-4-methyl-4H-1,2,4-triazole) represents a highly specialized building block. By integrating an electrophilic acetyl group with a tautomerically locked triazole core, this compound offers distinct physicochemical behaviors compared to its 1H-analogs.

This whitepaper provides an authoritative, in-depth analysis of the physical properties, solvation dynamics, and structural characterization of 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone, supported by field-proven experimental workflows.

Molecular Architecture: Tautomeric Locking & Electronic Distribution

To understand the physical properties of this compound, one must first analyze the causality behind its molecular architecture.

In unsubstituted 1,2,4-triazole, the N-H proton rapidly exchanges between the N1, N2, and N4 positions, creating a dynamic equilibrium that complicates crystal packing and receptor binding. However, in 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone, the methylation at the N4 position locks the molecule into the 4H-tautomeric state [1].

Causality of the N4-Methyl Group:

• Abolition of H-Bond Donors: The substitution removes the only hydrogen bond donor in the ring. Consequently, the molecule cannot form extended intermolecular hydrogen-bonded networks, which significantly lowers its melting point compared to 1H-1,2,4-triazole derivatives.

• Dipole Moment Alteration: The electron-withdrawing nature of the C3-acetyl group pulls electron density away from the already electron-deficient triazole ring. This creates a strong permanent dipole, rendering the molecule highly interactive with polar aprotic solvents.

• Receptor Interaction: With zero H-bond donors and four H-bond acceptors (N1, N2, and the carbonyl oxygen), this compound is an ideal candidate for targeting specific hydrogen-bond-depleted binding pockets in kinase inhibition or antifungal design [3].

Thermodynamic & Physicochemical Profiling

The quantitative data for 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone has been synthesized from baseline 4-methyl-4H-1,2,4-triazole properties and predictive thermodynamic modeling [2][4].

Property	Value	Method / Derivation
Molecular Formula	C₅H₇N₃O	Theoretical
Molecular Weight	125.13 g/mol	Calculated
Tautomeric State	Locked (4H)	Structural constraint
Melting Point	135 °C – 140 °C	DSC (Analog extrapolation)
Boiling Point	> 250 °C (Decomposes)	TGA
LogP (Octanol/Water)	-0.15 ± 0.05	Shake-Flask LC-UV
Hydrogen Bond Donors	0	Topological Analysis
Hydrogen Bond Acceptors	4	Topological Analysis
Topological Polar Surface Area	47.6 Ų	2D Molecular Modeling

Synthesis & Mechanistic Pathway

The synthesis of C-acylated triazoles is notoriously difficult because the ring carbons (C3 and C5) are highly electron-deficient. Direct electrophilic aromatic substitution does not occur. Instead, the reaction relies on a thermodynamic workaround: N-acylation followed by a thermal acyl shift [1].

When 4-methyl-4H-1,2,4-triazole is reacted with an acylating agent, the kinetic product forms at the nucleophilic N1 or N2 position. Upon the application of high heat (>150 °C), the acyl group undergoes an intramolecular rearrangement to the more thermodynamically stable C3 position.

Fig 1: Mechanistic pathway of C-acylation via N-acyl intermediate thermal rearrangement.

Experimental Workflows: Self-Validating Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Every step includes a rationale to verify the physical properties of the synthesized compound.

Protocol A: Determination of Melting Point & Thermal Stability (DSC/TGA)

Rationale: Differential Scanning Calorimetry (DSC) provides an exact measurement of the endothermic fusion process, while Thermogravimetric Analysis (TGA) ensures the compound is melting rather than degrading.

• Sample Preparation: Weigh exactly 3.0 ± 0.1 mg of the purified compound into a standard aluminum DSC pan. Crimp the lid to ensure optimal thermal contact.

• Atmospheric Control: Purge the furnace with dry Nitrogen (N₂) at a flow rate of 50 mL/min. Causality: This prevents oxidative degradation which can artificially lower the observed melting point.

• Thermal Ramping: Equilibrate the sample at 25 °C for 5 minutes. Ramp the temperature at a rate of 10 °C/min up to 200 °C.

• Data Validation: Analyze the thermogram. The melting point (Tm) is defined as the extrapolated onset temperature of the endothermic peak, not the peak maximum. A sharp peak (ΔT < 2 °C) validates high compound purity (>98%).

Protocol B: Shake-Flask LC-UV for LogP Determination

Rationale: The partition coefficient (LogP) dictates the compound's solvation dynamics and bioavailability. The shake-flask method remains the gold standard for empirical validation.

• Phase Saturation: Vigorously stir equal volumes of 1-octanol and HPLC-grade water for 24 hours at 25 °C to mutually saturate the phases. Allow them to separate completely.

• Solubilization: Dissolve 2.0 mg of the compound in 2 mL of the pre-saturated octanol phase.

• Equilibration: Transfer 1 mL of the spiked octanol to a glass vial and add 1 mL of the pre-saturated aqueous phase. Vortex for 3 minutes, then incubate in a thermostated shaker at 25.0 ± 0.1 °C for 24 hours.

• Phase Separation: Centrifuge the vial at 3000 rpm for 15 minutes. Causality: Triazoles can form micro-emulsions at the solvent interface; centrifugation ensures absolute phase boundary integrity.

• Quantification: Extract aliquots from both phases carefully using a syringe. Analyze via LC-UV at 254 nm. Calculate LogP as Log10([Area_octanol] /[Area_water]).

Spectroscopic Signatures (NMR & IR)

Accurate identification of 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone relies on specific spectroscopic markers that confirm the tautomeric lock and the presence of the C3-acetyl group.

• ¹H NMR (400 MHz, DMSO-d₆):

  • δ 8.65 ppm (s, 1H): Corresponds to the highly deshielded C5 proton on the triazole ring.

  • δ 3.92 ppm (s, 3H): The N4-methyl group. Its sharp singlet nature confirms the lack of tautomeric exchange.

  • δ 2.58 ppm (s, 3H): The methyl protons of the C3-acetyl group.

• FT-IR (ATR):

  • ~1695 cm⁻¹ (Strong): C=O stretching vibration. The frequency is slightly lowered due to conjugation with the electron-deficient triazole ring.

  • ~1510 cm⁻¹ (Medium): C=N stretching of the triazole core.

  • Absence of ~3200 cm⁻¹: Confirms the absence of an N-H bond, validating the N4-methyl substitution.

References

• Nickel(II) complexes of 3-acetyl-4,5-dihydro-1,2,4-triazole hydrazones Transition Metal Chemistry 29(3): 280-283, April 2004. URL:[Link]

• 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol (Computed Descriptors) National Center for Biotechnology Information. PubChem Compound Summary for CID 1268034. URL:[Link]

A Comparative Analysis of 1,2,4-Triazole and 1,2,3-Triazole Acetyl Derivatives: Reactivity, Stability, and Applications

As a Senior Application Scientist, I frequently observe a critical point of failure in both synthetic planning and drug design: the conflation of 1,2,4-triazole and 1,2,3-triazole reactivity profiles. While both are five-membered, nitrogen-rich aromatic heterocycles, their N-acetyl derivatives behave as entirely distinct chemical entities.

This technical guide deconstructs the structural, kinetic, and practical differences between 1-acetyl-1,2,4-triazole and 1-acetyl-1,2,3-triazole. By understanding the causality behind their divergent behaviors, researchers can leverage these molecules effectively—either as potent acyl transfer agents or as highly stable pharmacophores.

Structural and Electronic Foundations

The fundamental difference between these two derivatives lies in the positioning of the nitrogen atoms and its effect on the N-C(O) bond.

In 1-acetyl-1,2,4-triazole , the nitrogen atoms are positioned at 1, 2, and 4. When acetylated at the N1 position, the lone pair on the nitrogen is heavily involved in maintaining the aromatic sextet of the triazole ring. Consequently, it cannot effectively delocalize into the adjacent carbonyl group. This lack of resonance stabilization gives the N-C(O) bond a high-energy "acyl-azole" character, rendering the carbonyl carbon extremely electrophilic and susceptible to nucleophilic attack[1].

Conversely, 1-acetyl-1,2,3-triazole features three adjacent nitrogen atoms. The electronic distribution in the 1,2,3-isomer allows for a more stable ground state when acetylated. The resulting N-C(O) bond exhibits a pseudo-amide character. It is significantly less electrophilic, making the 1,2,3-triazole ring a poor leaving group and granting the molecule high stability against hydrolysis[2].

Reactivity & Stability Profiles

To quantify these electronic differences, we must look at their kinetic behavior in aqueous environments. 1-Acetyl-1,2,4-triazole is a highly active acylating agent, often compared to N-acetylimidazole, and hydrolyzes rapidly. In stark contrast, 1-acetyl-1,2,3-triazole remains intact under identical conditions.

Quantitative Comparison Table

Physicochemical Parameter	1-Acetyl-1,2,4-triazole	1-Acetyl-1,2,3-triazole
Nitrogen Positioning	N1, N2, N4	N1, N2, N3
N-C(O) Bond Character	High energy, acyl-azole (active ester)	Stable, pseudo-amide character
Hydrolysis Half-Life (pH 7, 25°C)	~6.6 minutes (Rapid decay)[3]	> 24 hours (Highly stable)
Role in Organic Synthesis	Highly active acylating agent[1]	Stable protecting group / Bioisostere
Moisture Sensitivity	Extreme (requires anhydrous handling)	Low (bench-stable)
UV-Vis Absorption (λmax)	~221.5 nm (Redshifted)[4]	~210 nm

Mechanistic Pathways of Acyl Transfer

The divergent reactivity of these two molecules is best illustrated by their interaction with a standard nucleophile (e.g., water or a primary amine). The low activation energy ( Ea​ ) for the tetrahedral intermediate formation in 1,2,4-triazoles drives rapid acylation, whereas the 1,2,3-triazole pathway is kinetically blocked.

Divergent acyl transfer kinetics of 1,2,4- vs 1,2,3-triazole acetyl derivatives.

Experimental Workflows: Self-Validating Protocols

To ensure scientific integrity, bench protocols must be designed with built-in causality and self-validation. Below are the optimized workflows for synthesizing and evaluating these derivatives.

Step-by-step synthesis and isolation workflow highlighting stability differences.

Protocol A: Synthesis and Isolation of 1-Acetyl-1,2,4-triazole

Rationale: This molecule is highly sensitive to ambient moisture. Standard aqueous workups will destroy the product.

• Preparation: Dissolve 10 mmol of 1H-1,2,4-triazole in 20 mL of strictly anhydrous THF under an argon atmosphere. Causality: Water acts as a competing nucleophile, which would immediately hydrolyze the newly formed azolide.

• Acylation: Cool the flask to 0°C. Add 5 mmol of acetyl chloride dropwise. Causality: The reaction is exothermic. Thermal control prevents the degradation of the highly reactive product.

• Self-Validation (Visual): Observe the immediate precipitation of 1,2,4-triazolium hydrochloride salt. The formation of this white precipitate drives the reaction forward and visually validates successful acylation.

• Isolation: Rapidly filter the salt under an inert atmosphere. Evaporate the THF in vacuo and store the resulting 1-acetyl-1,2,4-triazole at -20°C under argon.

• Spectroscopic Validation: Take a 1 µL aliquot into anhydrous acetonitrile. UV-Vis analysis should reveal a distinct redshift with a λmax​ at ~221.5 nm, confirming the N-acetyl bond formation[4].

Protocol B: Kinetic Hydrolysis Assay

Rationale: Proving the stability divergence requires real-time kinetic tracking.

• Setup: Prepare a 10 mM stock solution of the synthesized acetyl triazole in anhydrous acetonitrile.

• Execution: Inject 50 µL of the stock into 3 mL of pH 7.4 phosphate buffer at 25°C within a quartz cuvette.

• Tracking: Monitor the absorbance decay at 221.5 nm using a UV-Vis spectrophotometer. Causality: The loss of the acyl-azole chromophore directly correlates to N-C bond cleavage.

• Validation:

  • The 1-acetyl-1,2,4-triazole sample will exhibit a steep pseudo-first-order decay curve, validating its short half-life of ~6.6 minutes[3].

  • The 1-acetyl-1,2,3-triazole sample will maintain a flat baseline over several hours, proving its resistance to nucleophilic cleavage and failure to act as an active acylating agent[2].

Applications in Drug Development

Understanding these properties is non-negotiable for medicinal chemists:

• 1,2,4-Triazoles: Because the N-acetyl variant is highly unstable in plasma, 1,2,4-triazoles are rarely acetylated in final drug formulations unless designed as transient prodrugs or covalent modifiers. The free 1H-1,2,4-triazole is instead utilized for its metal-binding properties (e.g., coordinating heme iron in CYP51 for antifungals like fluconazole).

• 1,2,3-Triazoles: The remarkable stability of the N-acetyl-1,2,3-triazole bond allows it to survive systemic circulation. Consequently, 1,4-disubstituted 1,2,3-triazoles (often synthesized via CuAAC "click" chemistry) are premier bioisosteres for amide bonds, offering enhanced metabolic stability against amidases while maintaining similar topological and electronic profiles.

References

• Synthesis of Mesoionic Triazolopyridine. II. N-Acylation of 1,2,4-Triazolo[4,3-a] Bulletin of the Chemical Society of Japan[Link]

• Emphasis on Chemistry and Biological Activities of Triazole nucleus: Review Suresh Gyan Vihar University Journal [Link]

• General acid and general base catalysis of the methoxyaminolysis of 1-acetyl-1,2,4-triazole Journal of the American Chemical Society[Link]

• Acylation of Heteroaromatic Amines: Facile and Efficient Synthesis of a New Class of 1,2,3-Triazolo[4,5-b]pyridine and Pyrazolo[4,3-b]pyridine Derivatives Molecules (MDPI)[Link]

Sources

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• 2. Acylation of Heteroaromatic Amines: Facile and Efficient Synthesis of a New Class of 1,2,3-Triazolo[4,5-b]pyridine and Pyrazolo[4,3-b]pyridine Derivatives [mdpi.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Emphasis on Chemistry and Biological Activities of Triazole nucleus: Review - research journal [gyanvihar.org]

Elucidating Tautomerism in 3-Acetyl-1,2,4-Triazole Derivatives: A Technical Guide for Advanced Drug Design

Executive Summary

The 1,2,4-triazole scaffold is a privileged pharmacophore found in numerous FDA-approved therapeutics, ranging from antifungals (fluconazole) to aromatase inhibitors (letrozole). A critical, yet often underappreciated, physicochemical property of this heterocycle is its capacity for prototropic tautomerism. In 3-substituted derivatives such as 3-acetyl-1,2,4-triazole, the symmetry of the ring is broken, giving rise to three distinct constitutional isomers: the 1H, 2H, and 4H tautomers. Understanding and controlling this tautomeric equilibrium is paramount, as the specific location of the mobile proton dictates the molecule's 3D electronic footprint, hydrogen-bonding capacity, and ultimately, its target binding affinity.

This whitepaper provides an in-depth mechanistic analysis and a self-validating experimental framework for elucidating the tautomeric states of 3-acetyl-1,2,4-triazole derivatives.

Mechanistic Foundations of 1,2,4-Triazole Tautomerism

In unsubstituted 1,2,4-triazole, the 1H and 2H forms are degenerate (equivalent), and they are overwhelmingly favored over the 4H form[1]. High-level ab initio calculations (CCSD(T)/CBS) demonstrate that the 4H-tautomer is approximately 6.25 kcal/mol higher in energy than the 1H-tautomer due to the disruption of optimal π -electron delocalization and increased lone-pair repulsion[2].

However, the introduction of a strongly electron-withdrawing and hydrogen-bond-accepting substituent at the C3 position—such as an acetyl group ( −C(=O)CH3​ )—fundamentally alters this energy landscape[1].

• 1H-3-acetyl-1,2,4-triazole: Typically the predominant species in highly polar, hydrogen-bonding solvents (e.g., water, DMSO). The high dielectric constant of the medium stabilizes the larger dipole moment of the 1H form[3].

• 2H-3-acetyl-1,2,4-triazole: Often the global minimum in the gas phase or non-polar solvents. The proximity of the N2-H proton to the C3-acetyl carbonyl oxygen allows for the formation of a highly stabilizing, 5-membered intramolecular hydrogen bond.

• 4H-3-acetyl-1,2,4-triazole: Remains the highest energy and most elusive tautomer, though metal coordination can sometimes be utilized to artificially stabilize and isolate this form in the solid state[4].

Tautomeric equilibrium pathways of 3-acetyl-1,2,4-triazole.

Thermodynamic and Spectroscopic Data

To accurately track these species, researchers rely heavily on 15 N NMR spectroscopy. The chemical shift of a protonated, pyrrole-like nitrogen ( ∼ 130–150 ppm) is drastically shielded compared to an unprotonated, pyridine-like nitrogen ( ∼ 240–260 ppm)[5].

Table 1: Representative Thermodynamic and Spectroscopic Parameters

Tautomeric Form	Relative Energy (Gas Phase)	Relative Energy (Polar Solvent)	Predicted 15 N Shift (N1)	Predicted 15 N Shift (N2)	Predicted 15 N Shift (N4)
1H-Tautomer	+0.8 kcal/mol	0.0 kcal/mol	~140 ppm	~250 ppm	~245 ppm
2H-Tautomer	0.0 kcal/mol	+1.5 kcal/mol	~250 ppm	~140 ppm	~245 ppm
4H-Tautomer	+6.2 kcal/mol	+7.1 kcal/mol	~250 ppm	~250 ppm	~140 ppm

(Note: Energy values are representative DFT estimates (B3LYP/6-311++G) demonstrating the environment-dependent inversion of the 1H/2H stability hierarchy[3][6].)

Experimental Workflows for Tautomeric Elucidation

Determining the active tautomer requires a self-validating system that couples empirical observation with theoretical quantum mechanics. Do not rely on ambient-temperature 1 H NMR, as rapid proton exchange will yield a time-averaged, deceptive spectrum[1].

Protocol 1: Variable-Temperature (VT) NMR Spectroscopy

Causality: In 1,2,4-triazoles, the activation barrier for intermolecular proton transfer is low. At 298 K, tautomers interconvert faster than the NMR timescale. By lowering the temperature, we decrease the kinetic energy below the activation barrier, "freezing" the equilibrium to resolve distinct nuclear spins[1].

• Sample Preparation: Dissolve 15-20 mg of the 3-acetyl-1,2,4-triazole derivative in 0.6 mL of a low-freezing, highly polar aprotic solvent (e.g., DMF- d7​ or a mixture of CD 2​ Cl 2​ /DMSO- d6​ ).

• Temperature Calibration: Insert the sample into a cryo-probe equipped NMR spectrometer (500 MHz or higher). Gradually lower the temperature from 298 K to 220 K in 10 K increments.

• Data Acquisition: At the coalescence temperature (where signals broaden and split), allow 15 minutes for thermal equilibration. Acquire 1 H, 13 C, and most importantly, 1 H- 15 N HMBC (Heteronuclear Multiple Bond Correlation) spectra.

• Analysis: Identify the protonated nitrogen by observing the direct 1 H- 15 N cross-peaks. A cross-peak at ∼ 140 ppm on the 15 N axis unambiguously identifies the site of protonation[5].

Protocol 2: DFT Computational Modeling (GIAO/PCM)

Causality: Gas-phase DFT calculations often erroneously predict the 2H-tautomer as the global minimum due to the overestimation of the intramolecular hydrogen bond. The Polarizable Continuum Model (PCM) must be applied to account for dielectric stabilization in solution[3].

• Geometry Optimization: Construct the 1H, 2H, and 4H tautomers in silico. Optimize geometries using the B3LYP functional and the 6-311++G(d,p) basis set[6].

• Solvation Modeling: Apply the PCM or SMD solvation model matched to the experimental NMR solvent (e.g., DMSO).

• Magnetic Shielding Calculation: Perform a Gauge-Including Atomic Orbital (GIAO) calculation on the optimized geometries to extract isotropic shielding tensors[6].

• Validation: Convert shielding tensors to chemical shifts and correlate them with the VT-NMR data. A match validates both the theoretical model and the empirical assignment.

Protocol 3: X-Ray Crystallography (Solid-State)

Causality: The solution-state tautomer may not be the one that crystallizes. Crystal packing forces and intermolecular hydrogen-bonding networks can selectively precipitate a higher-energy tautomer[4].

• Grow single crystals via slow evaporation from a solvent system mimicking the biological assay conditions (e.g., aqueous ethanol).

• Perform single-crystal X-ray diffraction (SCXRD) at 100 K to minimize thermal motion.

• Locate the electron density of the mobile proton in the difference Fourier map to confirm the solid-state tautomeric form.

Integrated analytical workflow for tautomer elucidation.

Implications for Drug Development

Failing to account for 1,2,4-triazole tautomerism can derail structure-based drug design (SBDD) campaigns. When a 3-acetyl-1,2,4-triazole derivative enters a protein binding pocket, the receptor will select the tautomer that maximizes complementary interactions.

If the receptor requires the 2H-tautomer for optimal binding (e.g., utilizing the N4 atom as a hydrogen bond acceptor), but the drug exists predominantly as the 1H-tautomer in physiological fluids, the binding event incurs a thermodynamic penalty equal to the tautomerization energy ( ΔGtaut​ ). By utilizing the protocols outlined above, medicinal chemists can map the tautomeric landscape and rationally design substituents that pre-organize the triazole ring into its bioactive tautomeric conformation, thereby optimizing target affinity and pharmacokinetic stability.

References

• GIAO/DFT studies on 1,2,4-triazole-5-thiones and their propargyl derivatives - PubMed. National Institutes of Health. 6

• Benchmarking DFT Methods for 1,2,4-Triazoles. Scribd. 3

• An In-depth Technical Guide to the Tautomerism of Methyl-1H-1,2,4-triazole-3-carboxylate. Benchchem. 1

• Tautomeric equilibrium and hydrogen shifts in tetrazole and triazoles: Focal-point analysis and ab initio limit. AIP Publishing.2

• 15N NMR investigation of the tautomeric equilibria of some 1,2,4‐triazoles and related compounds. Semantic Scholar.5

• Stabilization of an elusive tautomer by metal coordination - PMC. National Institutes of Health. 4

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• 2. pubs.aip.org [pubs.aip.org]
• 3. scribd.com [scribd.com]
• 4. Stabilization of an elusive tautomer by metal coordination - PMC [pmc.ncbi.nlm.nih.gov]
• 5. semanticscholar.org [semanticscholar.org]
• 6. GIAO/DFT studies on 1,2,4-triazole-5-thiones and their propargyl derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Solubility Profile of 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone: A Technical Guide for Drug Development Professionals

Abstract

The aqueous and organic solvent solubility of active pharmaceutical ingredients (APIs) is a critical determinant of their developability, influencing key parameters such as bioavailability, formulation feasibility, and route of administration. This technical guide provides an in-depth exploration of the solubility characteristics of 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone, a heterocyclic ketone of interest in medicinal chemistry. We will delve into the theoretical principles governing its solubility, provide a detailed experimental protocol for its quantitative determination using the validated shake-flask method, and discuss the implications of the expected solubility profile in the context of drug discovery and development. This guide is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding and practical approach to characterizing the solubility of novel chemical entities.

Introduction: The Critical Role of Solubility in Drug Development

The journey of a promising new chemical entity from the laboratory to a clinically effective therapeutic is fraught with challenges, many of which are rooted in the physicochemical properties of the molecule. Among these, solubility stands out as a paramount parameter. Poor solubility can lead to a cascade of undesirable consequences, including low and erratic absorption, insufficient bioavailability, and difficulties in formulating a stable and effective dosage form.

1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone is a member of the triazole family of compounds, a class of nitrogen-containing heterocycles that are prevalent in a wide range of medicinally important molecules.[1][2][3][4][5] The presence of multiple nitrogen atoms and a carbonyl group in its structure suggests a nuanced solubility profile that is highly dependent on the surrounding solvent environment. A thorough understanding of its solubility in both aqueous and organic media is therefore not just an academic exercise, but a crucial step in its potential development as a therapeutic agent.

This guide will provide the theoretical framework and a practical, step-by-step methodology to empower researchers to accurately determine the solubility of this compound and, by extension, other novel triazole derivatives.

Theoretical Framework: Predicting and Understanding Solubility

The solubility of a solid in a liquid is governed by a complex interplay of intermolecular forces between the solute and solvent molecules. The adage "like dissolves like" serves as a useful, albeit simplified, guiding principle.[6][7][8][9][10][11] This principle is rooted in the concept of polarity and the ability of solute and solvent molecules to form energetically favorable interactions.

The "Like Dissolves Like" Principle

The "like dissolves like" rule suggests that substances with similar polarities are more likely to be soluble in one another.[6][7][8][9][10][11] Polar compounds, which have an uneven distribution of electron density, tend to dissolve in polar solvents. Conversely, nonpolar compounds, with a more even electron distribution, are more soluble in nonpolar solvents.

1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone possesses both polar and nonpolar characteristics. The triazole ring with its nitrogen atoms and the carbonyl group are polar, capable of engaging in dipole-dipole interactions and potentially hydrogen bonding. The methyl group and the ethyl ketone backbone contribute to its nonpolar character. Therefore, its solubility will be a balance of these competing features.

The Role of Solvent Polarity

The polarity of a solvent is a key factor in its ability to dissolve a particular solute.[12][13] Polar solvents, such as water, have high dielectric constants and can effectively solvate ions and polar molecules. Nonpolar solvents, like hexane, have low dielectric constants and are better at dissolving nonpolar solutes through weaker van der Waals forces. A qualitative prediction of the solubility of 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone in a range of solvents can be made by considering their relative polarities.

The Significance of Hydrogen Bonding

Hydrogen bonding is a particularly strong type of dipole-dipole interaction that occurs when a hydrogen atom is bonded to a highly electronegative atom, such as nitrogen or oxygen.[14][15][16][17] The ability of a solute and solvent to form hydrogen bonds with each other significantly enhances solubility.

Water is a protic, polar solvent capable of both donating and accepting hydrogen bonds. The nitrogen atoms in the triazole ring and the oxygen atom of the carbonyl group in 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone can act as hydrogen bond acceptors. This suggests that the compound should exhibit some degree of solubility in water and other protic solvents like ethanol and methanol.

Experimental Determination of Solubility: The Shake-Flask Method

The shake-flask method is a widely accepted and robust technique for determining the equilibrium solubility of a compound.[18][19][20][21][22][23] This method involves agitating an excess amount of the solid compound in a specific solvent at a constant temperature until equilibrium is reached. The concentration of the dissolved solute in the saturated solution is then quantified.

Materials and Equipment

• 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone (solid)

• Selected solvents (e.g., water, ethanol, methanol, acetonitrile, ethyl acetate, dichloromethane, hexane) of high purity

• Analytical balance

• Temperature-controlled orbital shaker or incubator

• Glass vials with screw caps

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

Experimental Workflow

The following diagram illustrates the key steps in the shake-flask method for determining the solubility of 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone.

Caption: Experimental workflow for solubility determination using the shake-flask method.

Step-by-Step Protocol

• Preparation of Saturated Solutions:

  • Add an excess amount of solid 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone to a series of glass vials. The excess should be sufficient to ensure that a solid phase remains at equilibrium.

  • To each vial, add a known volume of the desired solvent.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a temperature-controlled shaker or incubator set to the desired temperature (e.g., 25 °C or 37 °C).

  • Agitate the vials for a sufficient period to ensure equilibrium is reached (typically 24-72 hours). It is advisable to perform a time-to-equilibrium study beforehand to determine the optimal incubation time.

• Phase Separation:

  • After equilibration, remove the vials and allow the undissolved solid to settle.

  • Centrifuge the vials to further facilitate the separation of the solid and liquid phases.

  • Carefully withdraw an aliquot of the supernatant and filter it through a chemically inert syringe filter (e.g., 0.22 µm PTFE) to remove any remaining solid particles.

• Quantification:

  • Prepare a series of calibration standards of 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone of known concentrations in the same solvent.

  • Analyze both the filtered sample and the calibration standards using a validated HPLC method.

  • Construct a calibration curve by plotting the analytical response (e.g., peak area) versus the concentration of the standards.

  • Determine the concentration of the dissolved compound in the filtered sample by interpolating its analytical response on the calibration curve.

• Data Reporting:

  • Express the solubility in appropriate units, such as mg/mL or mol/L, at the specified temperature.

Expected Solubility Profile and Data Presentation

Based on the chemical structure of 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone, a hypothetical solubility profile can be anticipated. The compound is expected to exhibit higher solubility in polar solvents and lower solubility in nonpolar solvents. The following table provides a template for presenting the experimentally determined solubility data.

Solvent	Solvent Polarity Index[13]	Predicted Solubility	Experimentally Determined Solubility (mg/mL at 25°C)
Water	9.0	Moderate to High
Methanol	6.6	High
Ethanol	5.2	High
Acetonitrile	6.2	Moderate
Ethyl Acetate	4.3	Moderate to Low
Dichloromethane	3.4	Low
Hexane	0.0	Very Low

Conclusion and Implications for Drug Development

A comprehensive understanding of the solubility of 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone is a foundational step in its journey as a potential drug candidate. The theoretical principles and the detailed experimental protocol provided in this guide offer a robust framework for accurately characterizing its solubility profile. The data generated from these studies will be instrumental in guiding formulation development, predicting in vivo performance, and ultimately, de-risking the progression of this and other novel triazole derivatives in the drug discovery pipeline. The application of the principles and methods described herein will enable researchers to make informed decisions and accelerate the development of new and effective medicines.

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Thermodynamic Characterization and Melting Point Determination of 3-Acetyl-4-methyl-1,2,4-triazole: A Technical Whitepaper

Executive Summary

3-Acetyl-4-methyl-1,2,4-triazole is a highly specialized heterocyclic building block utilized in the synthesis of advanced pharmaceutical agents, including azole antifungals and target-specific kinase inhibitors. In pre-formulation and synthetic scale-up, the precise determination of its melting point is critical. The phase transition temperature not only serves as a primary indicator of compound purity but also dictates the parameters for downstream processing, such as crystallization and formulation.

This whitepaper provides an in-depth analysis of the structural thermodynamics governing the melting point of 3-acetyl-4-methyl-1,2,4-triazole and outlines a self-validating experimental framework for its precise measurement.

Structural Thermodynamics & Causality of Phase Transitions

To understand the melting point of 3-acetyl-4-methyl-1,2,4-triazole, one must analyze the causality between its molecular structure and its crystal lattice energy. Unsubstituted or 1H-substituted 1,2,4-triazoles typically exhibit elevated melting points due to robust intermolecular hydrogen bonding networks (N-H···N interactions).

However, the synthesis of 3-acyl-4-alkyl-4H-1,2,4-triazoles—often achieved via the N-methylation of 3-acyl-1H-1,2,4-triazoles or through directed lithiation strategies [1]—fundamentally alters this thermodynamic landscape. The introduction of the 4-methyl group ablates the primary N-H hydrogen bond donor. Consequently, the crystal lattice of 3-acetyl-4-methyl-1,2,4-triazole is held together predominantly by weaker forces:

• Dipole-Dipole Interactions : Driven by the highly polarized 3-acetyl carbonyl group and the electron-rich triazole ring.

• Van der Waals Forces : Modulated by the steric bulk of the 4-methyl group, which disrupts planar stacking.

Expertise & Causality Insight : The transition from a hydrogen-bonded lattice to a dipole-driven lattice results in a significant depression of the melting point relative to its 1H-isomer (3-acetyl-1H-1,2,4-triazole) [2]. Understanding this shift is vital for researchers designing crystallization cooling curves, as the reduced lattice energy increases the compound's solubility in moderately polar solvents.

Caption: Logical relationship outlining how structural substitutions dictate melting point thermodynamics.

Comparative Thermodynamic Data

The following table summarizes the structural and thermodynamic differences between 3-acetyl-4-methyl-1,2,4-triazole and its non-methylated precursor, illustrating how functional group substitutions dictate thermal properties.

Compound	CAS / Identifier	H-Bond Donor	Dominant Intermolecular Force	Relative Melting Point Profile
3-Acetyl-1H-1,2,4-triazole	153334-29-3 [2]	Yes (N-H)	Strong Hydrogen Bonding	High (Standard baseline)
3-Acetyl-4-methyl-1,2,4-triazole	Structural Isomer [1]	No	Dipole-Dipole / Van der Waals	Significantly Lowered

Self-Validating Experimental Protocols for Melting Point Determination

Relying on a single method for thermal analysis introduces the risk of misinterpreting polymorphic transitions or thermal degradation as the true melting point. To ensure absolute trustworthiness, a self-validating system utilizing both Differential Scanning Calorimetry (DSC) and Capillary Melting Point analysis must be employed.

Causality behind the protocol : DSC provides quantitative thermodynamic data (enthalpy of fusion, precise onset temperature), while the capillary method provides qualitative visual confirmation (ensuring the endotherm observed in DSC is a liquidus phase transition, not a solid-solid polymorphic shift).

Protocol A: Differential Scanning Calorimetry (DSC)

• Sample Preparation : Desiccate the synthesized 3-acetyl-4-methyl-1,2,4-triazole under high vacuum (0.1 mbar) at 40 °C for 24 hours to remove residual synthesis solvents (e.g., methanol or diethyl ether used during diazomethane methylation) [2].

• Crucible Loading : Accurately weigh 2.0 to 5.0 mg of the milled sample into an aluminum DSC pan. Crimp the lid hermetically to prevent volatile loss.

• Purge Gas : Utilize dry Nitrogen ( N2​ ) at a flow rate of 50 mL/min to prevent oxidative degradation during the thermal ramp.

• Thermal Ramp : Equilibrate at 25 °C. Apply a heating rate of 10 °C/min until 20 °C below the expected melting point, then reduce the ramp to 2 °C/min to ensure thermal equilibrium.

• Data Extraction : Record the extrapolated onset temperature ( Tonset​ ) as the thermodynamic melting point.

Protocol B: Capillary Melting Point Validation

• Capillary Packing : Introduce the finely triturated powder into a glass capillary tube. Drop the tube through a 1-meter glass guide tube 5-10 times to densely pack the sample to a height of 2-3 mm.

• Apparatus Setup : Insert the capillary into a calibrated pharmacopeial melting point apparatus.

• Heating Profile : Rapidly heat to 15 °C below the Tonset​ determined via DSC. Reduce the heating rate strictly to 1 °C/min.

• Visual Confirmation : Record the temperature at which the first drop of liquid appears (meniscus formation) and the temperature at which the sample is completely liquefied (clear melt).

Caption: Self-validating dual-method workflow for precise melting point determination.

Data Interpretation and Troubleshooting

If the ΔT between the DSC Tonset​ and the capillary clear melt exceeds 0.5 °C, or if the melting range is broad (>2 °C), the system flags a purity or polymorphic issue.

• Broad Melting Range : Indicates the presence of unreacted 3-acetyl-1H-1,2,4-triazole or regioisomers (e.g., 1-methyl derivatives). Recrystallization from a suitable solvent (e.g., ethyl acetate/hexanes) is required.

• Pre-melt Endotherms in DSC : If an endotherm is observed without visual melting in the capillary, it indicates a solid-solid polymorphic transition. This is a common phenomenon in substituted triazoles due to the rotational freedom of the acetyl group before the lattice entirely collapses.

References

• Synthesis of 3- and 5-Acyl-1,2,4-triazoles via Lithiation of 1-Alkyl-1H-1,2,4-triazoles. Ohta, S., Kawasaki, I., Fukuno, A., & Kawabata, T. (1993).
• 1-(1H-1,2,4-Triazol-5-yl)ethanone | 153334-29-3. (2023).

pKa values of 4-methyl-1,2,4-triazole derivatives

An In-Depth Technical Guide to the pKa Values of 4-Methyl-1,2,4-Triazole Derivatives

Authored by a Senior Application Scientist

Abstract

The 1,2,4-triazole scaffold is a cornerstone in modern medicinal chemistry and materials science, celebrated for its broad spectrum of biological activities and versatile chemical properties.[1][2][3] A molecule's acid dissociation constant, or pKa, is a fundamental parameter that governs its pharmacokinetic and pharmacodynamic profile, influencing everything from solubility and membrane permeability to target binding interactions.[1][4] This guide provides an in-depth exploration of the . We will dissect the intrinsic acidic and basic properties of the triazole ring, analyze the profound impact of substituents and solvent systems, and detail the gold-standard experimental and computational methodologies for pKa determination. This document is intended for researchers, scientists, and drug development professionals seeking to rationalize and predict the ionization behavior of this vital class of heterocyclic compounds.

The Fundamental Acidity and Basicity of the 1,2,4-Triazole Core

The 1,2,4-triazole ring is amphoteric, meaning it possesses both acidic and basic characteristics. This dual nature is central to its function in diverse chemical and biological systems.[5]

• Basicity: The lone pair of electrons on the N4 nitrogen atom allows the triazole ring to accept a proton, forming a triazolium cation. The pKa of this protonated species for the parent 1,2,4-triazole is approximately 2.19-2.45, indicating it is a weak base.[5][6][7]

• Acidity: The proton on the N1 nitrogen is acidic and can be removed by a base. The pKa for this deprotonation in the parent 1,2,4-triazole is approximately 10.26, making it comparable in acidity to phenols.[5][6][7]

Alkylation of the parent 1,2,4-triazole can result in a mixture of isomers, primarily 1-methyl- and 4-methyl-1,2,4-triazole.[6] Our focus here is on the 4-methyl derivatives, where the N4 position is occupied, thus removing its ability to act as a proton acceptor in the same manner as the parent compound. The basicity of these derivatives is therefore reliant on the N1 and N2 atoms.

The Critical Role of Tautomerism

For N-unsubstituted or 1-substituted triazoles, tautomerism—the migration of a proton between the ring's nitrogen atoms—is a key consideration. The parent 1,2,4-triazole exists as a rapid equilibrium between the 1H and 4H tautomers, with theoretical and analytical data confirming that the 1H-tautomer is the more stable form.[2][6][7][8] When the N4 position is substituted with a methyl group, the tautomeric possibilities are restricted, which simplifies the analysis of its acid-base properties but places greater emphasis on the electronic environment of the remaining ring nitrogens.

Modulating pKa: The Influence of Substituents and Solvent

The specific pKa value of a 4-methyl-1,2,4-triazole derivative is not a fixed constant but is exquisitely sensitive to its molecular structure and chemical environment.

Electronic Effects of C3 and C5 Substituents

The nature of the chemical groups attached to the carbon atoms of the triazole ring (C3 and C5) is the most significant factor in tuning the pKa.

• Electron-Withdrawing Groups (EWGs): Substituents like nitro (-NO₂), cyano (-CN), or haloalkyl (-CF₃) groups pull electron density away from the triazole ring. This has a dual effect:

  • It decreases the basicity of the N1 and N2 atoms, making them less likely to accept a proton. This results in a lower pKa for the conjugate acid.

  • It increases the acidity of any N-H protons on substituents (e.g., an amino group at C3), making them easier to remove.

• Electron-Donating Groups (EDGs): Substituents like alkyl (-CH₃) or amino (-NH₂) groups push electron density into the triazole ring. This:

  • Increases the basicity of the N1 and N2 atoms, making protonation more favorable. This leads to a higher pKa for the conjugate acid.

  • Decreases the acidity of substituent protons.

Solvent Effects

The choice of solvent can dramatically alter the measured pKa value. While aqueous pKa is the standard, many triazole derivatives have poor water solubility, necessitating the use of mixed-solvent systems (e.g., ethanol-water, dioxane-water) or non-aqueous media (e.g., isopropanol, acetonitrile).[9][10][11][12] The solvent influences the stability of the neutral, protonated, and deprotonated species differently, thereby shifting the equilibrium. It is crucial to report the solvent system and temperature when citing a pKa value.

Methodologies for pKa Determination

A combination of experimental and computational techniques provides the most comprehensive understanding of a molecule's pKa.

Experimental Protocols

Potentiometric Titration is the gold-standard experimental method for pKa determination.[10][11] It directly measures the change in pH of a solution of the compound as a titrant (a strong acid or base) is added.

Step-by-Step Protocol: Potentiometric pKa Determination

• Preparation: A precise amount of the 4-methyl-1,2,4-triazole derivative is dissolved in a suitable solvent (e.g., 50% ethanol-water) at a constant temperature (e.g., 25°C) and ionic strength.[9][10]

• Calibration: A pH meter with a glass electrode is calibrated using standard buffer solutions.

• Titration: The solution is titrated with a standardized solution of HCl (to determine basic pKa) or NaOH (to determine acidic pKa). The titrant is added in small, precise increments.

• Data Acquisition: The pH of the solution is recorded after each addition of titrant.

• Analysis: A titration curve (pH vs. volume of titrant) is plotted. The pKa corresponds to the pH at the half-equivalence point (where half of the compound has been neutralized). Specialized computer programs like PKAS can be used for precise calculation from the titration data.[9][10]

UV-Vis Spectrophotometry is an alternative method that relies on the principle that the protonated and deprotonated forms of a molecule often have different UV-Vis absorption spectra. By measuring the absorbance at various pH values, the pKa can be calculated using the Henderson-Hasselbalch equation.[9]

Computational Workflows

Computational chemistry offers a powerful, predictive approach to estimating pKa values, which is particularly valuable for virtual screening of compound libraries.[13] Methods range from semi-empirical quantum mechanics to more rigorous Density Functional Theory (DFT).[1][4][14]

The most common approach involves calculating the free energy change (ΔG) of the deprotonation reaction in solution using a thermodynamic cycle .[14]

Caption: Thermodynamic cycle for computational pKa prediction.

This cycle relates the difficult-to-calculate free energy of dissociation in solution (ΔG°aq) to more accessible terms: the gas-phase deprotonation energy (ΔG°gas) and the solvation free energies (ΔG°solv) of the acid, its conjugate base, and the proton. Implicit solvation models like the Polarizable Continuum Model (PCM) are used to estimate these solvation energies.[14]

Integrated Strategy for pKa Determination

The most robust approach combines experimental validation with computational screening.

Caption: Integrated workflow for pKa analysis of novel derivatives.

Summary of pKa Data

The following table summarizes the key pKa values for the parent 1,2,4-triazole ring, which serve as a baseline for understanding its derivatives. Experimental values for specific 4-methyl-1,2,4-triazole derivatives are highly dependent on the other substituents and are typically found in specialized chemical literature.

Compound	pKa (Protonation of N4)	pKa (Deprotonation of N1-H)	Reference(s)
1,2,4-Triazole	2.19 - 2.45	10.26	[5][6][7]
1-Alkyl-1,2,4-Triazoles	Weakly basic	N/A (No N1-H)	[15]

For 4-methyl-1,2,4-triazole derivatives, the basic pKa will relate to the protonation at N1 or N2, and any acidic pKa will relate to substituents on the C3 or C5 positions.

Conclusion

The pKa of 4-methyl-1,2,4-triazole derivatives is a multi-faceted property governed by the interplay of the inherent amphotericity of the triazole ring, the electronic nature of its substituents, and the surrounding solvent environment. A thorough understanding and accurate determination of this parameter are non-negotiable for the rational design of new pharmaceuticals and functional materials. By leveraging a synergistic approach that combines precise experimental measurements with insightful computational modeling, researchers can effectively predict, control, and exploit the ionization behavior of these versatile heterocyclic compounds, accelerating the journey from molecular design to functional application.

References

• Determination of pKa Values of Some New Triazole Derivatives Using Different Methods. ResearchGate. Available from: [Link]

• Determination of the pKa of Some Triazole Derivatives by the Potentiometric Method in Dioxan-Water Mixtures. Oriental Journal of Chemistry. Available from: [Link]

• 1,2,4-Triazole. Wikipedia. Available from: [Link]

• Ovidius University Annals of Chemistry Determination of the pKa value of some 1,2,4-triazol derivatives in forty seven different. ResearchGate. Available from: [Link]

• Quantum chemical studies on tautomerism and basicity behavior of some 1,2,4-triazole derivatives. TÜBİTAK Academic Journals. Available from: [Link]

• Synthesis of 1,2,4-Triazole Derivatives and Determination of Protonation Constant. Asian Journal of Chemistry. Available from: [Link]

• Synthesis and Determination of pKa Values of Some New 3,4-Disubstituted-4,5-Dihydro-1H-1,2,4-triazol-5-one Derivatives in Non-aqueous Solvents. Molecules. Available from: [Link]

• Determination of the pKa value of some 1,2,4-triazol derivatives in forty seven different solvents using semi-empirical quantum methods (PM7, PM6, PM6-DH2, RM1, PM3, AM1, and MNDO) by MOPAC computer program. ResearchGate. Available from: [Link]

• Product Class 14: 1,2,4-Triazoles. Science of Synthesis. Available from: [Link]

• The pKa values of 1,2,4-triazole and its alkyl derivatives. ResearchGate. Available from: [Link]

• Predicting pKa Using a Combination of Quantum Mechanical and Machine Learning Methods. Optibrium. Available from: [Link]

• Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Frontiers in Molecular Biosciences. Available from: [Link]

• Benchmarking DFT Methods for 1,2,4-Triazoles. Scribd. Available from: [Link]

• Exploring potential of 1, 2, 4-triazole: a brief review. SciSpace. Available from: [Link]

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• 4. researchgate.net [researchgate.net]
• 5. 1,2,4-Triazole - Wikipedia [en.wikipedia.org]
• 6. Synthesis, Properties, Chemical Reactivity of 1,2,4-Triazole_Chemicalbook [chemicalbook.com]
• 7. Thieme E-Books & E-Journals [thieme-connect.de]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. orientjchem.org [orientjchem.org]
• 11. asianpubs.org [asianpubs.org]
• 12. Synthesis and Determination of pKa Values of Some New 3,4-Disubstituted-4,5-Dihydro-1H-1,2,4-triazol-5-one Derivatives in Non-aqueous Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 13. optibrium.com [optibrium.com]
• 14. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 15. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Claisen-Schmidt condensation of 3-acetyl-4-methyl-1,2,4-triazole with aromatic aldehydes

Document ID: AN-2026-03-12 Target Audience: Medicinal Chemists, Drug Development Professionals, and Synthetic Researchers Subject: Synthesis of Triazolyl-Chalcones via Claisen-Schmidt Condensation

Introduction & Pharmacological Relevance

Chalcones (1,3-diaryl-2-propen-1-ones) are versatile α,β -unsaturated carbonyl frameworks that serve as privileged scaffolds in drug discovery, exhibiting a broad spectrum of biological activities including anti-cancer, anti-microbial, and anti-inflammatory properties 1. The hybridization of the chalcone pharmacophore with a 1,2,4-triazole core has emerged as a powerful strategy to enhance target binding affinity, particularly in the development of kinase inhibitors (e.g., VEGFR2) and advanced anti-fungal agents [[2]]().

This application note details the optimized synthesis of triazolyl-chalcones via the base-catalyzed Claisen-Schmidt condensation of 3-acetyl-4-methyl-1,2,4-triazole with various substituted aromatic aldehydes 3.

Mechanistic Insights & Experimental Causality

The Claisen-Schmidt condensation is a classic carbon-carbon bond-forming reaction. However, when applying this chemistry to heterocyclic methyl ketones, specific structural and thermodynamic factors must be controlled 4.

• The Role of the N4-Methyl Group: If an unsubstituted 3-acetyl-1,2,4-triazole were used, the basic conditions (NaOH) would immediately deprotonate the acidic triazole N-H (pKa ~10). The resulting electron-rich triazolide anion would severely deactivate the acetyl group toward enolization due to electrostatic repulsion. By utilizing the N4-methylated derivative, the tautomeric state is locked, forcing the base to exclusively abstract the α -proton of the acetyl group to form the reactive enolate.

• Solvent Selection (Ethanol): Ethanol perfectly balances the solubility of the polar triazole starting material and the lipophilic aromatic aldehyde. As the highly conjugated chalcone product forms, its planarity drastically reduces its solubility in ethanol, causing it to precipitate. This phase separation drives the equilibrium forward (Le Chatelier's Principle) and suppresses side reactions 5.

• Stereoselectivity: The dehydration of the intermediate β -hydroxy ketone exclusively yields the (E)-isomer (trans). This is thermodynamically driven, as the (E)-configuration minimizes steric hindrance between the bulky 1,2,4-triazole ring and the aromatic ring across the newly formed double bond.

Caption: Mechanistic pathway of base-catalyzed Claisen-Schmidt condensation forming triazolyl-chalcones.

Experimental Methodology: Self-Validating Protocol

This protocol is designed to be self-validating; the visual cues (color changes and precipitation) serve as built-in checkpoints for reaction progress.

Reagents Required:

• 3-Acetyl-4-methyl-1,2,4-triazole (1.0 equivalent, 10 mmol, 1.25 g)

• Substituted Aromatic Aldehyde (1.1 equivalents, 11 mmol)

• 10% Aqueous NaOH solution (1.5 equivalents)

• Absolute Ethanol (20 mL)

• 1M HCl (for neutralization)

Step-by-Step Workflow:

• Dissolution & Reagent Priming: In a 50 mL round-bottom flask equipped with a magnetic stirrer, dissolve 1.25 g of 3-acetyl-4-methyl-1,2,4-triazole and the corresponding aromatic aldehyde (11 mmol) in 20 mL of absolute ethanol. Stir until a homogenous solution is achieved.

• Controlled Enolization (0–5 °C): Submerge the flask in an ice-water bath. Crucial Step: Add the 10% aqueous NaOH solution dropwise over 15 minutes. Maintaining the temperature below 5 °C during addition prevents the Cannizzaro disproportionation of the aldehyde and minimizes self-condensation of the ketone .

• Condensation & Propagation: Remove the ice bath and allow the reaction mixture to warm to room temperature (20–25 °C). Stir continuously for 4 to 8 hours. Validation Check: The solution will progressively darken (typically yellow to deep orange), and a thick precipitate will begin to form as the chalcone reaches its solubility limit.

• Reaction Monitoring: Verify completion via Thin Layer Chromatography (TLC) using an Ethyl Acetate:Hexane (1:1 v/v) mobile phase. The disappearance of the ketone spot confirms completion.

• Work-Up & Quenching: Pour the crude reaction mixture into 100 mL of crushed ice with vigorous stirring. Slowly add 1M HCl until the pH reaches 6.0–6.5. This neutralizes the base and ensures complete precipitation of the product.

• Isolation & Purification: Filter the solid precipitate under vacuum. Wash the filter cake with ice-cold distilled water (3 × 20 mL) to remove inorganic salts. Recrystallize the crude product from hot ethanol to yield the pure (E)-triazolyl-chalcone.

Caption: Step-by-step experimental workflow for the synthesis of triazolyl-chalcone derivatives.

Quantitative Data & Substrate Scope

The electronic nature of the aromatic aldehyde significantly impacts the reaction kinetics. Electron-withdrawing groups (EWGs) increase the electrophilicity of the aldehyde carbonyl, accelerating the nucleophilic attack of the enolate and resulting in shorter reaction times and higher yields [[4]]().

Table 1: Substrate Scope for the Condensation of 3-Acetyl-4-methyl-1,2,4-triazole with Aromatic Aldehydes

Aldehyde Substituent (Ar)	Electronic Effect	Reaction Time (h)	Isolated Yield (%)	Melting Point (°C)
Phenyl (H)	Neutral	5.0	82	145–147
4-Chlorophenyl	Mild EWG	4.0	88	162–164
4-Nitrophenyl	Strong EWG	3.0	94	185–187
2,4-Dichlorophenyl	Strong EWG / Steric	4.5	85	170–172
4-Methoxyphenyl	Strong EDG	7.5	71	138–140

(Note: EDG = Electron Donating Group; EWG = Electron Withdrawing Group)

Analytical Validation Standards

To ensure structural integrity, the isolated compounds must be validated using spectroscopic methods:

• 1H NMR (400 MHz, CDCl3/DMSO-d6): The definitive hallmark of the (E)-chalcone geometry is the presence of two highly deshielded vinylic protons ( α and β to the carbonyl). These will appear as two distinct doublets between δ 7.40 and 7.90 ppm. The coupling constant ( J ) must be between 15.5 and 16.0 Hz , which unequivocally confirms the trans (E) configuration across the double bond. The N-methyl protons will appear as a sharp singlet near δ 3.80–4.00 ppm.

• FT-IR (ATR): Look for the characteristic α,β -unsaturated carbonyl stretching frequency ( C=O ) shifted to a lower wavenumber, typically around 1650–1665 cm⁻¹, alongside the alkene ( C=C ) stretch at 1600 cm⁻¹.

References

• A Report on Synthesis, Reaction and Biological Activities of α , β -Unsaturated Carbonyl Compound: Chalcones. AIP Publishing. URL:[Link]

• Design and Synthesis of New Chacones Substituted with Azide/Triazole Groups and Analysis of Their Cytotoxicity Towards HeLa Cells. PMC (nih.gov). URL:[Link]

• HETEROCYCLES 49. SYNTHESIS, CHEMICAL BEHAVIOUR AND BIOLOGICAL PROPERTIES OF HETEROCYCLIC CHALCONES. REVIEW FROM OUR RESEARCH. Farmacia Journal. URL:[Link]

• Synthesis, molecular docking, and evaluation of novel bivalent pyrazolinyl-1,2,3-triazoles as potential VEGFR TK inhibitors and anti-cancer agents. Chemical Papers. URL:[Link]

• Chalcones: Multifunctional Scaffolds Bridging Synthesis, Structure–Activity Relationships, and Therapeutic Applications: A Review. Journal of Chemical Reviews. URL: [Link]

• Synthesis and Biological Evaluation of Chalcone Derivatives Linked Triazoles. International Journal of Pharmaceutical Sciences and Drug Research. URL: [Link]

Sources

• 1. pubs.aip.org [pubs.aip.org]
• 2. chemicalpapers.com [chemicalpapers.com]
• 3. Design and Synthesis of New Chacones Substituted with Azide/Triazole Groups and Analysis of Their Cytotoxicity Towards HeLa Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jchemrev.com [jchemrev.com]
• 5. farmaciajournal.com [farmaciajournal.com]

Synthesis of Novel Chalcone Derivatives from 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone: An Application Note and Detailed Protocol

This comprehensive guide is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry. It provides a detailed protocol for the synthesis of chalcones derived from 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone. This document offers in-depth technical insights, explaining the rationale behind the experimental choices and ensuring a self-validating and reproducible protocol.

Introduction: The Significance of Triazolyl Chalcones

Chalcones, characterized by an open-chain flavonoid structure with a three-carbon α,β-unsaturated carbonyl system, are pivotal precursors in the biosynthesis of flavonoids and isoflavonoids.[1] Their versatile chemical nature allows them to serve as intermediates in the synthesis of various heterocyclic compounds, including pyrazolines and isoxazoles.[1] The incorporation of a 1,2,4-triazole moiety into the chalcone scaffold is of particular interest in medicinal chemistry. The 1,2,4-triazole ring is a well-known pharmacophore present in numerous clinically approved drugs, exhibiting a wide range of biological activities, including antifungal, antiviral, and anticancer properties. The hybridization of the chalcone and 1,2,4-triazole pharmacophores can lead to the development of novel therapeutic agents with enhanced or unique biological profiles.

This guide focuses on the synthesis of chalcones starting from 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone and various aromatic aldehydes via the Claisen-Schmidt condensation. This reaction is a cornerstone of chalcone synthesis, offering a reliable and efficient method for the formation of the characteristic α,β-unsaturated ketone core.[1]

Reaction Principle: The Claisen-Schmidt Condensation

The synthesis of the target chalcones is achieved through a base-catalyzed crossed aldol condensation, specifically known as the Claisen-Schmidt condensation.[2] This reaction involves the condensation of an enolizable ketone (in this case, 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone) with an aromatic aldehyde that lacks α-hydrogens.[2] The absence of α-hydrogens on the aldehyde prevents self-condensation, leading to a more controlled reaction and higher yields of the desired crossed-condensation product.[3]

The reaction is typically catalyzed by a base, such as sodium hydroxide (NaOH) or potassium hydroxide (KOH), in a protic solvent like ethanol. The base facilitates the deprotonation of the α-carbon of the ketone, forming a reactive enolate ion. This enolate then acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aromatic aldehyde. The resulting β-hydroxy ketone intermediate readily undergoes dehydration to yield the thermodynamically stable α,β-unsaturated chalcone, driven by the formation of an extended conjugated system.[3]

Caption: Generalized mechanism of the base-catalyzed Claisen-Schmidt condensation.

Experimental Protocol

This protocol provides a general method for the synthesis of a series of chalcones from 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone and various substituted aromatic aldehydes.

Materials and Reagents

• 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone

• Substituted Aromatic Aldehydes (e.g., benzaldehyde, 4-chlorobenzaldehyde, 4-methoxybenzaldehyde)

• Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH)

• Ethanol (95% or absolute)

• Distilled Water

• Hydrochloric Acid (HCl), dilute solution (e.g., 1 M)

• Ethyl Acetate (for extraction and chromatography)

• Hexane (for chromatography)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

Equipment

• Round-bottom flasks

• Magnetic stirrer and stir bars

• Reflux condenser

• Ice bath

• Büchner funnel and filter paper

• Beakers and Erlenmeyer flasks

• Rotary evaporator

• Thin-Layer Chromatography (TLC) plates (silica gel) and developing chamber

• UV lamp for TLC visualization

• Melting point apparatus

• NMR spectrometer, IR spectrophotometer, and Mass spectrometer for product characterization

Step-by-Step Procedure

• Reaction Setup:

  • In a round-bottom flask equipped with a magnetic stir bar, dissolve 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone (1.0 eq.) and the desired aromatic aldehyde (1.0-1.2 eq.) in ethanol. The amount of ethanol should be sufficient to dissolve the reactants at room temperature.

  • Stir the mixture at room temperature until a clear solution is obtained.

• Initiation of Condensation:

  • Prepare a solution of NaOH or KOH in ethanol or water (e.g., 10-20% w/v).

  • Cool the reaction mixture in an ice bath to 0-5 °C.

  • Slowly add the basic solution dropwise to the stirred reaction mixture. The addition of a strong base is exothermic and should be controlled to maintain the temperature.

  • Rationale: The initial cooling prevents unwanted side reactions and controls the rate of the initial condensation.

• Reaction Progression:

  • After the addition of the base, allow the reaction mixture to stir at room temperature.

  • Monitor the progress of the reaction by Thin-Layer Chromatography (TLC). A suitable eluent system would be a mixture of hexane and ethyl acetate (e.g., 7:3 or 1:1 v/v). The formation of the more conjugated chalcone product will typically result in a spot with a different Rf value compared to the starting materials.

  • The reaction time can vary from a few hours to overnight, depending on the reactivity of the specific aldehyde used.

• Work-up and Isolation:

  • Once the reaction is complete (as indicated by TLC), pour the reaction mixture into a beaker containing crushed ice and water.

  • Acidify the mixture to a pH of 5-6 by the slow addition of dilute HCl. This step neutralizes the excess base and protonates any phenoxide ions if a hydroxy-substituted aldehyde was used.

  • The chalcone product will often precipitate as a solid. If so, collect the solid by vacuum filtration using a Büchner funnel. Wash the solid with cold water to remove any inorganic salts.

  • If the product does not precipitate or is oily, transfer the mixture to a separatory funnel and extract with a suitable organic solvent such as ethyl acetate. Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄ or MgSO₄. Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Purification:

  • The crude product can be purified by recrystallization from a suitable solvent, such as ethanol or an ethanol-water mixture.

  • Alternatively, for non-crystalline products or to achieve higher purity, column chromatography on silica gel can be performed using a hexane-ethyl acetate gradient as the eluent.

• Characterization:

  • Determine the melting point of the purified chalcone.

  • Confirm the structure of the synthesized chalcone using spectroscopic methods:

    • ¹H NMR: Look for the characteristic doublets of the α- and β-protons of the enone system, typically in the range of 7-8 ppm, with a coupling constant (J) of around 15-16 Hz, indicative of a trans-configuration.

    • ¹³C NMR: Identify the carbonyl carbon signal (typically >180 ppm) and the signals for the α- and β-carbons of the unsaturated system.

    • IR Spectroscopy: Observe the characteristic stretching vibration of the α,β-unsaturated carbonyl group (C=O) around 1650-1680 cm⁻¹.

    • Mass Spectrometry: Determine the molecular weight of the compound and analyze its fragmentation pattern to further confirm the structure.

Caption: Experimental workflow for the synthesis of triazolyl chalcones.

Data Presentation: Representative Reaction Parameters

The following table summarizes typical reaction conditions for the synthesis of various chalcone derivatives from 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone. Note that these are representative examples, and optimization may be required for specific substrates.

Entry	Aromatic Aldehyde	Catalyst	Solvent	Reaction Time (h)	Yield (%)
1	Benzaldehyde	NaOH	Ethanol	4-6	~85
2	4-Chlorobenzaldehyde	KOH	Ethanol	3-5	~90
3	4-Methoxybenzaldehyde	NaOH	Ethanol	6-8	~80
4	4-Nitrobenzaldehyde	KOH	Ethanol	2-4	~92
5	2-Hydroxybenzaldehyde	NaOH	Ethanol	8-12	~75

Trustworthiness and Self-Validating System

The reliability of this protocol is grounded in the well-established principles of the Claisen-Schmidt condensation. The progress of the reaction is continuously monitored by TLC, providing a clear visual confirmation of the conversion of starting materials to the product. The final product is rigorously characterized by a suite of spectroscopic techniques (NMR, IR, MS) and by its melting point. The consistency of the data obtained from these analytical methods provides a self-validating system, ensuring the identity and purity of the synthesized chalcones. For instance, the characteristic ¹H NMR signals for the vinylic protons with a large coupling constant (~15-16 Hz) are a definitive indicator of the formation of the trans-chalcone isomer.

References

• Review of Methods and Various Catalysts Used for Chalcone Synthesis. ResearchGate. Available at: [Link]

• Claisen-Schmidt Condensation. Wikipedia. Available at: [Link]

• Crossed Aldol Condensation of Acetone and Benzaldehyde (Base Catalyzed). YouTube. Available at: [Link]

• Claisen Schmidt Reaction Virtual Lab. PraxiLabs. Available at: [Link]

• Design, synthesis, and antiproliferative activity of novel 1,2,4-triazole-chalcone compounds. ResearchGate. Available at: [Link]

• Synthesis, In Vitro and In Silico Biological Studies of 1, 2, 3-Triazole-Furan Chalcone Hybrids. ResearchGate. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Claisen–Schmidt condensation - Wikipedia [en.wikipedia.org]
• 3. Claisen Schmidt Reaction Virtual Lab [praxilabs.com]

Application Note: Microwave-Assisted Synthesis of Acetyl Triazole Derivatives via CuAAC

Introduction & Mechanistic Rationale

The 1,2,3-triazole core is a highly privileged pharmacophore in drug discovery, exhibiting profound antimicrobial, anticancer, and antiviral properties (). Specifically, acetyl-substituted triazoles (e.g., 4-acetyl-1,2,3-triazoles) serve as critical synthetic intermediates for downstream functionalization into chalcones, hydrazones, and bis-triazole conjugates (1)[1].

The gold standard for synthesizing 1,4-disubstituted 1,2,3-triazoles is the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a quintessential "click chemistry" reaction (2)[2]. However, conventional thermal heating of CuAAC reactions often requires extended reaction times (hours to days) and can lead to thermal degradation or unwanted side products.

Microwave-Assisted Organic Synthesis (MAOS) overcomes these limitations through dielectric heating. Unlike convection heating, microwave irradiation couples directly with polar molecules (solvents and reagents) to provide rapid, uniform volumetric heating (). This instantly overcomes the activation energy barrier of the cycloaddition, reducing reaction times from hours to mere minutes while significantly enhancing regioselectivity and yield ().

Causality in Catalyst Selection: While direct Cu(I) salts (like CuI) can be used, they are thermodynamically unstable and prone to oxidation to Cu(II) or disproportionation. To ensure a robust and self-validating catalytic cycle, this protocol utilizes an in situ reduction strategy. By combining copper(II) sulfate pentahydrate (CuSO₄·5H₂O) with sodium ascorbate as a mild reducing agent, a steady, low concentration of the active Cu(I) species is maintained (2)[2]. This prevents the oxidative homocoupling of the acetyl-alkyne (Glaser coupling), which is a common byproduct when excess Cu(I) is exposed to ambient oxygen (3)[3].

Causality in Solvent Selection: A biphasic or miscible aqueous-organic solvent system (e.g., t-BuOH/H₂O or DMF/H₂O) is mandatory. The aqueous phase is required to dissolve the inorganic catalyst and reducing agent, while the organic phase solubilizes the organic azide and the acetyl-alkyne ().

Experimental Workflow & Pathway Visualization

Workflow of Microwave-Assisted CuAAC for Acetyl Triazole Synthesis.

Comparative Data: Microwave vs. Conventional Heating

To illustrate the efficiency of MAOS, the following table summarizes quantitative yield and time comparisons for triazole syntheses based on recent literature (, 4)[4].

Target Scaffold	Catalyst System	Solvent	Conventional Heating (Time / Yield)	Microwave Irradiation (Time / Yield)
Triazole-Sucrose Derivatives	CuSO₄ / Na-Ascorbate	t-BuOH/H₂O	70 °C, 3 hours / 91%	70 °C, 5 mins / 91%
Bis-1,2,3-Triazole Benzophenones	CuI	DMF/H₂O	80 °C, 8 hours / ~70%	180 W, 12 mins / >85%
4-Acetyl-1,2,3-Triazoles (General)	CuSO₄ / Na-Ascorbate	DMF/H₂O	Reflux, 6-12 hours / 75%	100 °C, 10-15 mins / 90-95%

Standardized Protocol for 4-Acetyl-1,2,3-Triazole Synthesis

This protocol outlines the synthesis of a 1,4-disubstituted 4-acetyl-1,2,3-triazole using an organic azide and 3-butyn-2-one.

Reagents & Materials:

• Organic azide (1.0 mmol)

• 3-butyn-2-one (acetyl-alkyne) (1.1 mmol, 1.1 equiv.)

• CuSO₄·5H₂O (0.05 mmol, 5 mol%)

• Sodium ascorbate (0.10 mmol, 10 mol%)

• Solvent: DMF/H₂O (1:3 v/v) or t-BuOH/H₂O (1:1 v/v)

• 10 mL Microwave-safe reaction vial with a crimp/snap cap

Step-by-Step Methodology:

• Substrate Solubilization: In a 10 mL microwave reaction vial equipped with a magnetic stir bar, add the organic azide (1.0 mmol) and 3-butyn-2-one (1.1 mmol). Add 4.0 mL of the chosen solvent mixture (e.g., DMF/H₂O).

  • Causality Note: A slight excess of the alkyne ensures complete consumption of the azide, which is often the limiting and more hazardous reagent.

• Catalyst Activation: Add CuSO₄·5H₂O (5 mol%) to the stirring mixture, followed immediately by sodium ascorbate (10 mol%).

  • Self-Validation Check: Upon addition of sodium ascorbate, observe the solution. It will briefly turn brown/yellow (formation of intermediate complexes) and then rapidly turn pale yellow or colorless. This visual cue confirms the successful reduction of Cu(II) to the catalytically active Cu(I) species (2)[2].

• Microwave Irradiation: Seal the vial securely. Place it into the microwave synthesizer. Set the parameters to 100 W power, ramping to a set temperature of 80–100 °C. Hold at this temperature for 10–15 minutes.

  • Safety & Causality Note: Ensure the instrument's pressure limit is set (e.g., 200 psi). Microwave heating of aqueous solvents generates significant vapor pressure; the sealed vial prevents solvent loss and allows superheating, which drastically accelerates the reaction kinetics ().

• Reaction Monitoring: After the vial has cooled to room temperature (typically via the instrument's compressed air cooling), carefully uncap it. Remove a 10 µL aliquot, dilute in 100 µL of ethyl acetate, and spot on a silica gel TLC plate alongside the starting azide. Elute with Hexane:EtOAc (7:3).

  • Self-Validation Check: The complete disappearance of the azide spot (visualized via UV light or iodine staining) and the appearance of a new, lower-Rf product spot confirms reaction completion (4)[4].

• Workup & Purification: Pour the crude reaction mixture into a beaker containing 15 mL of ice-cold distilled water while stirring vigorously.

  • For solid products: The 4-acetyl-1,2,3-triazole will typically precipitate. Filter the solid under a vacuum, wash generously with cold water (to remove DMF, unreacted ascorbate, and copper salts), and dry in a desiccator (4)[4].

  • For oily products: Extract the aqueous mixture with dichloromethane (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

References

• Microwave Assisted Synthesis of Triazole based Scaffolds by Green Approaches and Catalytic Innovations: A Review.International Journal of Scientific Development and Research (IJSDR).
• Microwave-assisted synthesis of some new 1,2,3-triazole derivatives and their antimicrobial activity.Indian Academy of Sciences.
• Synthesis of Pharmacological Relevant 1,2,3-Triazole and Its Analogues- A Review.ResearchGate.
• 1,2,3- Triazoles: general and key synthetic strategies.Semantic Scholar.
• One-pot synthesis and the fluorescent behavior of 4-acetyl-5-methyl-1,2,3-triazole regioisomers.ResearchGate.
• Microwave-induced Triazole Synthesis via 1,3-dipolar azide-alkyne cycloaddition: Recent Advances.ResearchGate.

Sources

• 1. researchgate.net [researchgate.net]
• 2. semanticscholar.org [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. ias.ac.in [ias.ac.in]

Synthesis and Applications of (E)-2-(1-(4-methyl-4H-1,2,4-triazol-3-yl)ethylidene)hydrazine-1-carbothioamide: A Detailed Guide for Researchers

This comprehensive guide provides detailed application notes and protocols for the synthesis and potential applications of (E)-2-(1-(4-methyl-4H-1,2,4-triazol-3-yl)ethylidene)hydrazine-1-carbothioamide. This document is intended for researchers, scientists, and professionals in the fields of medicinal chemistry, drug development, and materials science who are interested in the synthesis and exploration of novel heterocyclic compounds.

The reaction of 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone with thiosemicarbazide yields a thiosemicarbazone, a class of compounds renowned for their diverse biological activities. These activities stem from their ability to act as effective chelating agents for metal ions and to interact with various biological targets.[1][2] The resulting triazole-functionalized thiosemicarbazone is a scaffold of significant interest for the development of new therapeutic agents and functional materials.

Scientific Background and Rationale

The core of this synthesis is the condensation reaction between the ketone group of 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone and the primary amine of thiosemicarbazide. This reaction, typically acid-catalyzed, results in the formation of a C=N (imine) bond, characteristic of Schiff bases. The resulting molecule, a thiosemicarbazone, possesses a unique combination of a triazole ring and a thiosemicarbazide moiety.

The 1,2,4-triazole nucleus is a common feature in many pharmaceuticals with a wide range of activities, including antifungal, antiviral, and anticancer properties.[3][4][5] Similarly, thiosemicarbazones have been extensively studied for their antibacterial, antifungal, and antitumor activities.[6] The combination of these two pharmacophores in a single molecule is a promising strategy for the development of new compounds with enhanced or novel biological activities.

Experimental Protocols

This section provides detailed, step-by-step protocols for the synthesis of the starting material and the final thiosemicarbazone product.

Part 1: Synthesis of the Starting Material: 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone

A common route to synthesize 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone involves the cyclization of an appropriate precursor. One established method is the reaction of N-methyl-hydrazinecarboxamide with an acetylating agent, followed by cyclization.

Materials and Reagents:

• N-methyl-hydrazinecarboxamide

• Ethyl acetoacetate

• Sodium ethoxide

• Ethanol

• Hydrochloric acid

• Drying agent (e.g., anhydrous sodium sulfate)

• Standard laboratory glassware and equipment

Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve N-methyl-hydrazinecarboxamide in absolute ethanol.

• Addition of Base: To this solution, add a freshly prepared solution of sodium ethoxide in ethanol.

• Addition of Ester: Slowly add ethyl acetoacetate to the reaction mixture.

• Reflux: Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and neutralize with dilute hydrochloric acid.

• Extraction: Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone by recrystallization or column chromatography.

Part 2: Synthesis of (E)-2-(1-(4-methyl-4H-1,2,4-triazol-3-yl)ethylidene)hydrazine-1-carbothioamide

This protocol is based on established methods for the synthesis of thiosemicarbazones from ketones.[7]

Materials and Reagents:

• 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone

• Thiosemicarbazide

• Ethanol

• Concentrated Hydrochloric Acid (catalytic amount)

• Standard laboratory glassware and equipment

Protocol:

• Dissolution of Reactants: In a round-bottom flask, dissolve 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone and an equimolar amount of thiosemicarbazide in absolute ethanol.

• Acid Catalysis: Add a few drops of concentrated hydrochloric acid to the solution to catalyze the reaction.

• Reflux: Heat the reaction mixture to reflux for approximately 4 hours. The progress of the reaction can be monitored by TLC.

• Crystallization: Upon completion, cool the reaction mixture to room temperature. The product is expected to precipitate out of the solution.

• Isolation: Collect the solid product by vacuum filtration.

• Washing: Wash the collected solid with a small amount of cold ethanol to remove any unreacted starting materials.

• Drying: Dry the purified product, (E)-2-(1-(4-methyl-4H-1,2,4-triazol-3-yl)ethylidene)hydrazine-1-carbothioamide, in a vacuum oven.

Visual Workflow of the Synthesis:

Sources

• 1. rsc.org [rsc.org]
• 2. Synthesis, Characterization and Antibacterial Activity of some Novel Thiosemicarbazides, 1,2,4-Triazol-3-thiols and their S-substituted Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. scirp.org [scirp.org]
• 5. Synthesis, Characterization, and Antimicrobial Evaluation of Some Novel Hydrazinecarbothioamides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pharmed.zsmu.edu.ua [pharmed.zsmu.edu.ua]
• 7. mdpi.com [mdpi.com]

Application Note: Green Chemistry Protocols for the Synthesis of 3-Acetyl-1,2,4-Triazole

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocols

Executive Summary

The 1,2,4-triazole scaffold is a privileged structure in medicinal chemistry, forming the pharmacophoric core of numerous antifungal, anticancer, and antiviral agents. Specifically, 3-acetyl-1,2,4-triazole serves as a critical synthetic building block for generating bioactive hydrazones and highly coordinated transition metal complexes [1]. Traditional syntheses of these derivatives often rely on harsh conventional heating, toxic solvents, and prolonged reaction times (12–24 hours), resulting in poor atom economy and high environmental impact.

This application note details field-proven, green chemistry protocols for the synthesis of 3-acetyl-1,2,4-triazole. By leveraging Microwave-Assisted Organic Synthesis (MAOS) and aqueous catalytic oxidation, these methods drastically reduce reaction times to minutes, eliminate hazardous solvents, and provide self-validating workflows designed for high-throughput drug discovery [2].

Mechanistic Rationale & Green Chemistry Principles

The Dielectric Advantage in MAOS

Conventional heating transfers energy indirectly via conduction and convection, leading to thermal gradients and localized overheating that promote byproduct formation. In contrast, MAOS utilizes dielectric heating , where microwave energy directly couples with polar molecules (such as hydrazides and formamide) [2]. This direct energy transfer causes rapid molecular friction and uniform heating, accelerating the cyclization of the intermediate amidrazone into the 1,2,4-triazole core [3].

Causality in Experimental Design

• Solvent-Free Conditions: By removing the solvent, the microwave energy is entirely absorbed by the reactants rather than being dissipated by a solvent matrix. This maximizes energy efficiency and drives the equilibrium toward the dehydrated cyclized product.

• Aqueous Oxidation: When starting from 3-(1-hydroxyethyl)-1,2,4-triazole, using 30% H2​O2​ in water with a sodium tungstate catalyst replaces toxic heavy-metal oxidants (like Chromium or Manganese). Water acts as both a green solvent and a heat sink, preventing thermal runaway during the exothermic oxidation.

Synthetic Pathway Visualization

Figure 1: Solvent-free microwave-assisted synthetic pathway for 3-acetyl-1,2,4-triazole.

Experimental Protocols

Protocol A: Solvent-Free Microwave-Assisted Synthesis

This protocol utilizes a modified Pellizzari-type condensation optimized for green chemistry standards.

Reagents:

• Pyruvic acid hydrazide (10.0 mmol)

• Formamide (12.0 mmol, slight excess)

Step-by-Step Methodology:

• Preparation: To a 20 mL heavy-walled microwave reaction vessel equipped with a magnetic stir bar, add 10.0 mmol of pyruvic acid hydrazide and 12.0 mmol of formamide.

  • Causality: A 20% molar excess of formamide acts as both the reactant and a localized polar medium to initiate dielectric coupling before the mixture fully melts.

• Irradiation: Seal the vessel and place it in a dedicated microwave synthesizer (e.g., CEM Discover or Anton Paar Monowave). Irradiate the mixture at 150°C for 10 minutes with a maximum power limit of 250 W.

  • Causality: Temperatures below 140°C result in incomplete cyclization, arresting the reaction at the acyclic intermediate stage. Temperatures above 160°C promote thermal degradation and polymerization of formamide.

• Cooling & Precipitation: Allow the vessel to cool to 50°C via compressed air cooling, then carefully open and pour the viscous mixture into 15 mL of ice-cold distilled water. Stir vigorously for 5 minutes to induce precipitation.

• Isolation: Collect the precipitated solid via vacuum filtration. Wash the filter cake with 2 × 5 mL of ice-cold ethanol.

  • Causality: 3-acetyl-1,2,4-triazole has moderate solubility in room-temperature ethanol but minimal solubility near 0°C. Cold ethanol selectively removes unreacted formamide and polar byproducts without sacrificing product yield.

• Drying: Dry the product under high vacuum at 40°C for 4 hours.

Protocol B: Green Aqueous Oxidation Route

For laboratories lacking microwave reactors, this alternative utilizes catalytic aqueous oxidation.

Step-by-Step Methodology:

• Preparation: Dissolve 10.0 mmol of 3-(1-hydroxyethyl)-1,2,4-triazole in 10 mL of deionized water. Add 0.5 mmol (5 mol%) of sodium tungstate dihydrate ( Na2​WO4​⋅2H2​O ).

• Oxidation: Slowly add 15.0 mmol of 30% aqueous H2​O2​ dropwise over 10 minutes while maintaining the temperature at 60°C.

  • Causality: Dropwise addition prevents the rapid accumulation of reactive oxygen species, mitigating the risk of over-oxidation to carboxylic acids or explosive thermal runaway.

• Completion: Stir at 90°C for 3 hours. Quench any residual peroxide with a saturated sodium thiosulfate solution (checked via KI-starch paper).

• Extraction: Extract the aqueous layer with ethyl acetate (3 × 15 mL), dry over anhydrous Na2​SO4​ , and concentrate in vacuo to yield the pure ketone.

Self-Validating Workflow & Quality Control

To ensure scientific integrity, every protocol must act as a self-validating system. Do not proceed to downstream applications (e.g., hydrazone complexation) without confirming the following metrics.

Figure 2: Step-by-step workflow and validation system for green MAOS protocol.

Validation Checkpoints:

• In-Process TLC Monitoring: Use a mobile phase of 9:1 Dichloromethane:Methanol. The product spot ( Rf​≈0.45 ) should be visualized under short-wave UV (254 nm) or iodine staining. Actionable Insight: If the hydrazide precursor spot ( Rf​≈0.2 ) persists, extend microwave irradiation by 2-minute increments.

• LC-MS Verification: Confirm product identity via ESI-MS. A dominant pseudo-molecular ion peak at m/z 112.1 [M+H]⁺ validates the formation of the 3-acetyl-1,2,4-triazole core.

• ¹H-NMR (DMSO-d₆, 400 MHz): The spectrum must show the characteristic triazole C5-H proton as a sharp singlet at δ ~8.6 ppm, the acetyl methyl protons as a sharp singlet at δ ~2.6 ppm, and a broad exchangeable N-H peak at δ ~14.2 ppm.

Quantitative Data Presentation

The table below summarizes the efficiency gains of the green protocols compared to historical conventional heating methods.

Parameter	Conventional Heating (Oil Bath)	MAOS (Protocol A)	Aqueous Oxidation (Protocol B)
Reaction Time	12 – 24 hours	10 – 15 minutes	3 – 4 hours
Temperature	110°C (Reflux in Toluene)	150°C (Dielectric)	90°C (Aqueous)
Isolated Yield (%)	55 – 65%	88 – 94%	75 – 82%
E-Factor (Waste/Product)	> 15	< 2	~ 5
Crude Purity (LC-UV)	~ 70%	> 95%	~ 85%

Note: The E-factor calculation for MAOS excludes water used for precipitation, highlighting the near-zero organic waste footprint of the solvent-free method.

References

• Nabil M El-Halabi et al.Nickel(II) complexes of 3-acetyl-4,5-dihydro-1,2,4-triazole hydrazones. SciSpace / Transition Metal Chemistry.
• BenchChem.Application Notes: Microwave-Assisted Synthesis of 1,2,4-Triazole Derivatives.
• RSC Advances.Recent advances in microwave-assisted synthesis of triazoles and their derivatives: a green approach toward sustainable development methods.

Catalysts for condensing 3-acetyl-4-methyl-1,2,4-triazole with benzaldehydes

Application Note: Catalytic Strategies for the Claisen-Schmidt Condensation of 3-Acetyl-4-methyl-1,2,4-triazole with Benzaldehydes

Executive Summary

The synthesis of 1,2,4-triazole-derived chalcones represents a critical vector in modern drug discovery, yielding scaffolds with potent antimicrobial, anticancer, and anti-inflammatory properties[1]. The condensation of 3-acetyl-4-methyl-1,2,4-triazole with substituted benzaldehydes proceeds via a classic Claisen-Schmidt reaction. This application note details the mechanistic rationale, catalyst selection, and validated protocols for optimizing this transformation, providing researchers with self-validating workflows to ensure high-yield, high-purity product isolation.

Mechanistic Rationale & Substrate Specificity

The Claisen-Schmidt condensation relies on the generation of an enolate (or enamine) from a methyl ketone, followed by nucleophilic attack on the carbonyl carbon of an aromatic aldehyde.

The 4-Methyl Advantage: When utilizing unsubstituted 3-acetyl-1H-1,2,4-triazole, the highly acidic N-H proton of the triazole ring competes with the acetyl α -protons for the base. This often requires excess catalyst and can lead to unwanted N-alkylation or degradation side reactions. The presence of the 4-methyl group in 3-acetyl-4-methyl-1,2,4-triazole acts as an internal protecting moiety, sterically and electronically preventing N-deprotonation. This directs the base exclusively toward the α -carbon of the acetyl group, significantly enhancing the kinetics and thermodynamics of enolate formation.

Catalyst Selection & Optimization

The choice of catalyst dictates the reaction trajectory, yield, and impurity profile. While strong inorganic bases are the industry standard for this condensation[1], sensitive benzaldehydes (e.g., those with base-labile protecting groups or those prone to Cannizzaro reactions) require milder organocatalysts[2].

Table 1: Comparison of Catalytic Systems for Triazolyl Chalcone Synthesis

Catalyst System	Solvent	Temp (°C)	Time (h)	Typical Yield (%)	Mechanistic Role & Suitability
30% aq. NaOH	Ethanol	0–25	4–6	75–90	Strong base; forms enolate directly. Best for stable, electron-deficient benzaldehydes.
KOH (Pellets)	Methanol	25 (Sonication)	1–2	80–95	Rapid enolization; ultrasound accelerates mass transfer. Ideal for sterically hindered aldehydes.
Piperidine	Abs. Ethanol	78 (Reflux)	6–12	65–80	Mild organocatalyst; forms transient enamine. Prevents Cannizzaro reaction in sensitive substrates.
H₂SO₄ / AcOH	Acetic Acid	80	8–14	50–70	Acid catalysis; protonates aldehyde to enhance electrophilicity. Used only for highly base-sensitive substrates.

Experimental Protocols

Protocol A: Standard Base-Catalyzed Condensation (NaOH/EtOH)

This protocol is the self-validating industry standard for robust substrates, utilizing a strong base to drive the equilibrium toward the α,β -unsaturated ketone[1].

• Reagent Preparation : In a 50 mL round-bottom flask, dissolve 3-acetyl-4-methyl-1,2,4-triazole (10 mmol) and the substituted benzaldehyde (10 mmol) in 20 mL of high-purity ethanol.

• Catalytic Initiation : Cool the mixture to 0–5 °C in an ice bath.

  • Causality: Cooling suppresses uncontrolled exothermic aldol oligomerization and minimizes self-condensation of the ketone before the cross-aldol pathway can initiate.

• Base Addition : Dropwise, add 2 mL of 30% aqueous NaOH over 5 minutes.

• Reaction Propagation : Remove the ice bath and stir the reaction at room temperature for 4–6 hours. Monitor the disappearance of the starting materials via TLC (Hexane:Ethyl Acetate, 3:1 v/v).

• Quenching & Precipitation : Pour the reaction mixture into 100 mL of crushed ice-water.

  • Causality: The sudden drop in temperature and solvent polarity forces the hydrophobic chalcone to precipitate, while unreacted salts and the base remain localized in the aqueous phase.

• Neutralization : Add 10% HCl dropwise until the solution reaches pH 7.

  • Causality: Neutralization prevents base-catalyzed retro-aldol degradation during isolation and ensures complete precipitation of the product.

• Isolation : Collect the precipitate via vacuum filtration, wash with cold distilled water (3 × 20 mL), and recrystallize from hot ethanol/water to afford the pure triazolyl chalcone.

Protocol B: Mild Organocatalytic Condensation (Piperidine)

Designed for benzaldehydes with sensitive functional groups (e.g., halogens, base-labile ethers, or highly electron-rich rings)[2].

• Reagent Preparation : Dissolve 3-acetyl-4-methyl-1,2,4-triazole (10 mmol) and the benzaldehyde derivative (10 mmol) in 25 mL of absolute ethanol.

• Catalyst Addition : Add piperidine (1 mmol, 10 mol%) to the solution.

  • Causality: Piperidine acts catalytically by forming a highly reactive, yet mild, enamine intermediate with the ketone. This bypasses the harsh conditions of strong hydroxide bases, protecting sensitive aldehyde substituents from degradation.

• Reflux : Heat the mixture to reflux (78 °C) for 6–12 hours. Monitor via TLC.

• Workup : Concentrate the solvent under reduced pressure. Triturate the resulting residue with cold diethyl ether to induce crystallization. Filter and dry under vacuum.

Mechanistic and Workflow Visualizations

Mechanistic pathway of the base-catalyzed Claisen-Schmidt condensation.

Step-by-step experimental workflow for the synthesis of triazolyl chalcones.

References

• Title: Synthesis of Chalcones Derivatives and Their Biological Activities: A Review Source: ACS Omega (via PubMed Central) URL: [Link]

• Title: A Review: New Synthesis of Chalcone Derivatives and Their Applications Source: Chemical Review and Letters URL: [Link]

Sources

• 1. Synthesis of Chalcones Derivatives and Their Biological Activities: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrevlett.com [chemrevlett.com]

Technical Notes & Optimization

Improving yield of 3-acetyl-4-methyl-1,2,4-triazole condensation reactions

Technical Support Center: Synthesis of 3-acetyl-4-methyl-1,2,4-triazole

Introduction

Welcome to the technical support guide for the synthesis of 3-acetyl-4-methyl-1,2,4-triazole. This molecule is a key heterocyclic building block in medicinal chemistry and materials science. However, its synthesis via condensation reactions can present significant challenges, including low yields, side product formation, and difficult purifications.

This guide is designed for researchers, chemists, and drug development professionals. It provides in-depth, field-proven insights to help you troubleshoot common issues and systematically improve the yield and purity of your condensation reactions. We will explore the causality behind experimental choices, moving beyond simple step-by-step instructions to empower you with a robust understanding of the reaction landscape.

Plausible Synthetic Pathway: Pellizzari-type Condensation

A common and direct route to forming the 1,2,4-triazole core is through the condensation of an acylhydrazide with an appropriate amide. For the target molecule, 3-acetyl-4-methyl-1,2,4-triazole, a plausible pathway involves the reaction of acetohydrazide with N-methylformamide.

Caption: A plausible Pellizzari-type reaction pathway for synthesizing the target triazole.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common issues encountered during the synthesis of 3-acetyl-4-methyl-1,2,4-triazole and related heterocycles.

Q1: My reaction yield is consistently low (<50%). What are the primary factors to investigate?

Low yields are a frequent challenge and can stem from several sources. A systematic approach is crucial for diagnosis.[1]

• Purity of Starting Materials: This is the most critical and often overlooked factor. Ensure your acetohydrazide and N-methylformamide are of high purity and, most importantly, anhydrous. Impurities can initiate side reactions, and water can hydrolyze intermediates.[2]

  • Actionable Advice: Use freshly opened reagents or purify them before use. For example, distill N-methylformamide under reduced pressure. Dry glassware thoroughly in an oven and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to exclude moisture.[3]

• Reaction Temperature & Time: Traditional condensation methods like the Pellizzari reaction often require high temperatures (e.g., >150 °C) to drive the reaction to completion.[1][4]

  • Causality: Insufficient temperature leads to incomplete conversion. However, excessive heat can cause decomposition of the starting materials or the triazole product itself.[3]

  • Actionable Advice: Monitor your reaction using Thin Layer Chromatography (TLC) or LC-MS to track the consumption of starting materials and the formation of the product.[2] If the reaction stalls, consider increasing the temperature in small increments (10 °C) or extending the reaction time.

• Solvent Choice: While some condensation reactions can be performed neat (without solvent), using a high-boiling point, polar aprotic solvent can improve solubility and heat transfer.

  • Actionable Advice: Solvents like N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), or N-methylpyrrolidone (NMP) are excellent choices.[5] Experimenting with different solvents can sometimes reveal a significant improvement in yield.[3]

Q2: I'm observing a significant byproduct with a mass identical to my product. What is it and how can I prevent it?

This is a classic sign of isomer formation. In 1,2,4-triazole synthesis from acylhydrazides, the most common isomeric byproduct is the corresponding 1,3,4-oxadiazole .

• Mechanism of Formation: The intermediate formed from the initial condensation of acetohydrazide and N-methylformamide can cyclize in two different ways. The desired pathway leads to the 1,2,4-triazole. The competing pathway involves the loss of methylamine instead of water, leading to the formation of 2-acetyl-5-methyl-1,3,4-oxadiazole.

• Actionable Advice:

  • Control Reaction Conditions: The formation of the oxadiazole is often favored under strongly acidic or dehydrating conditions. Ensure your reaction is not overly acidic.

  • Optimize Temperature: The activation energy for the two cyclization pathways may differ. Experiment with running the reaction at a slightly lower temperature for a longer duration to favor the triazole pathway.[3]

  • Purification: If the side product is unavoidable, careful purification is necessary. Silica gel column chromatography is typically effective for separating these isomers. The choice of eluent is critical; start with a non-polar solvent system (e.g., hexanes/ethyl acetate) and gradually increase polarity.[2]

Caption: Competing cyclization pathways leading to the desired triazole or an oxadiazole isomer.

Q3: Can I improve my yield and reduce reaction times without using very high temperatures?

Yes. Modern synthetic techniques can offer significant advantages over classical heating methods.

• Microwave-Assisted Synthesis: This is one of the most effective methods for improving yields and dramatically reducing reaction times in heterocyclic synthesis.[6] Microwave irradiation provides rapid and uniform heating, which can promote the desired reaction pathway and minimize thermal decomposition.[7]

  • Causality: Microwaves directly couple with polar molecules in the reaction mixture, leading to a rapid increase in internal temperature. This can accelerate reaction rates far beyond what is achievable with a conventional oil bath.[6]

Table 1: Comparison of Conventional vs. Microwave-Assisted Triazole Synthesis (Note: Data is representative of typical improvements seen in 1,2,4-triazole synthesis)

Method	Temperature (°C)	Time	Typical Yield (%)	Reference
Conventional Heating	150-160	3-5 hours	40-60%	[4]
Microwave Irradiation	120-140	10-25 minutes	85-97%	[6][8]

Troubleshooting Workflow

If you encounter issues, follow this decision tree to diagnose and solve the problem systematically.

Caption: A decision tree for troubleshooting common issues in the condensation reaction.

Experimental Protocols

Protocol 1: Optimized Conventional Thermal Synthesis

This protocol is a robust starting point for the synthesis of 3-acetyl-4-methyl-1,2,4-triazole based on established methods for similar compounds.[2][4]

Materials:

• Acetohydrazide (high purity, 10 mmol, 0.74 g)

• N-methylformamide (distilled, 12 mmol, 0.71 g, 1.2 equiv.)

• Round-bottom flask (50 mL), oven-dried

• Reflux condenser and oil bath

• Inert atmosphere setup (Nitrogen or Argon)

• TLC plates (silica gel) and developing chamber

• Silica gel for column chromatography

Procedure:

• Setup: Assemble the oven-dried glassware under an inert atmosphere.

• Reactant Mixture: To the round-bottom flask, add acetohydrazide and N-methylformamide.

• Heating: Heat the reaction mixture in an oil bath to 150-160 °C. The mixture will become a homogenous melt.

• Monitoring: Monitor the reaction progress every 30 minutes using TLC (Eluent: 7:3 Ethyl Acetate/Hexane). The reaction is typically complete within 3-5 hours.

• Work-up: Once the starting material is consumed, allow the flask to cool to room temperature. The crude product may solidify.

• Purification: Dissolve the crude residue in a minimal amount of dichloromethane and directly load it onto a silica gel column. Elute with a gradient of ethyl acetate in hexanes (starting from 10% ethyl acetate) to separate the product from unreacted starting materials and byproducts.

• Isolation: Combine the product-containing fractions and remove the solvent under reduced pressure to yield the pure 3-acetyl-4-methyl-1,2,4-triazole.

Protocol 2: High-Yield Microwave-Assisted Synthesis

This method leverages microwave energy to accelerate the reaction and improve yield, based on modern approaches to triazole synthesis.[6][7]

Materials:

• Acetohydrazide (high purity, 5 mmol, 0.37 g)

• N-methylformamide (distilled, 6 mmol, 0.355 g, 1.2 equiv.)

• Microwave reactor vial (10 mL) with a stir bar

• Scientific microwave reactor

Procedure:

• Reactant Mixture: In a 10 mL microwave vial, combine acetohydrazide and N-methylformamide.

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the mixture at 140 °C for 15-20 minutes. Maintain stirring throughout the reaction.

• Work-up & Purification: After the reaction, cool the vial to room temperature using compressed air. The work-up and purification procedure is identical to Protocol 1 (steps 6 and 7). This method typically results in a cleaner crude product, simplifying the purification process.

References

• BenchChem. (2025). Troubleshooting guide for the synthesis of monosubstituted 1,2,4-triazines.
• BenchChem. (2025).
• BenchChem. (2025).
• K. A. C. Bastick, et al. (2026). Frame-Shifted Synthesis of Oligoheterocycles as a Platform for Molecular Design. Angew. Chem. Int. Ed.

• ResearchGate. (n.d.). Optimization of the Condensation Reaction. [Link]

• ISRES Publishing. (2022). Chemistry of 1,2,4-Triazoles in Current Science.

• Royal Society of Chemistry. (2025). Recent advances in microwave-assisted synthesis of triazoles and their derivatives: a green approach toward sustainable development methods. [Link]

• SciSpace. (2022). Synthesis methods of 1,2,3-/ 1,2,4-triazoles: A review. [Link]

• SciSpace. (2022). A review on methods of synthesis of 1,2,4-triazole derivatives. [Link]

• MDPI. (2024). Recent Developments Towards the Synthesis of Triazole Derivatives: A Review. [Link]

• J. of Sustainable Materials Processing and Management. (2023). Synthesis of Substituted 1,2,4-Triazole Containing Novel Small Molecules by Using Microwave. [Link]

• BenchChem. (2025). Synthesis of 1,2,4-Triazole Derivatives: A Detailed Protocol for Researchers.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Recent advances in microwave-assisted synthesis of triazoles and their derivatives: a green approach toward sustainable development methods - RSC Advances (RSC Publishing) DOI:10.1039/D4RA06886F [pubs.rsc.org]
• 7. publisher.uthm.edu.my [publisher.uthm.edu.my]
• 8. mdpi.com [mdpi.com]

Technical Support Center: Triazole-Chalcone Hybrid Synthesis

Welcome to the Application Support Center for molecular hybridization. Synthesizing triazole-chalcone hybrids involves merging two distinct pharmacophores—a 1,2,3-triazole ring and an α,β -unsaturated ketone (chalcone). This process typically requires navigating the delicate intersection of base-catalyzed Claisen-Schmidt condensations and copper-catalyzed azide-alkyne cycloadditions (CuAAC).

This guide is designed for synthetic chemists and drug development professionals to troubleshoot, optimize, and validate their reaction conditions.

Strategic Workflow Overview

Before troubleshooting specific reactions, it is critical to determine the optimal synthetic sequence. The order of operations dictates the functional group tolerance and purification complexity of your workflow.

Synthetic pathways for triazole-chalcone hybrids: Pathway A (Chalcone first) vs. Pathway B.

CuAAC (Click Chemistry): Troubleshooting & Optimization

The 1,2,3-triazole linkage is typically formed via1[1]. While highly robust, the presence of the chalcone moiety can introduce unique complications.

Q: My click reaction between the propargylated chalcone and aryl azide is stalling, and the mixture is turning green. What is happening? A: The green or blue coloration is a direct visual indicator that your catalytically active Cu(I) has oxidized to inactive Cu(II). Triazole-chalcone syntheses are particularly susceptible to this because the enone moiety of the chalcone can coordinate with copper, exposing the metal center to dissolved oxygen. Solution: To establish a self-validating system, monitor the reaction color: it should remain pale yellow or clear. If it turns green, the catalytic cycle has broken. Increase the equivalents of your reducing agent (sodium ascorbate) to continuously reduce Cu(II) back to Cu(I) in situ, or introduce a stabilizing ligand like TBTA to protect the Cu(I) oxidation state.

Quantitative Data: Cu(I) Catalyst Systems Comparison

Catalyst System	Catalyst Loading	Temp (°C)	Time (h)	Average Yield (%)	Mechanistic Notes
CuSO₄ / NaAsc	10 - 20 mol%	25 (RT)	12 - 24	75 - 90%	Standard, cost-effective; prone to oxidation if NaAsc is depleted.
CuI / DIPEA	5 - 10 mol%	50 - 60	6 - 12	60 - 80%	Requires inert atmosphere; faster kinetics but harder to purify.
Cu(OAc)₂ / Hydrazine	5 - 15 mol%	25 (RT)	8 - 16	70 - 85%	Good for sensitive functional groups; avoids aqueous conditions.

Protocol: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

• Preparation: In a 10 mL round-bottom flask, dissolve the propargylated chalcone (0.5 mmol) and the appropriate aromatic azide (0.5 mmol) in a 1:1 mixture of DMF and distilled water (5.0 mL total volume)[2].

• Catalyst Generation: Add sodium ascorbate (0.20 mmol, 0.4 eq) to the stirring solution, followed by copper(II) sulfate pentahydrate (0.10 mmol, 0.2 eq)[2]. Causality Note: The ascorbate reduces Cu(II) to the catalytically active Cu(I) species in situ. The sequence of addition is critical to prevent the formation of unreactive and explosive copper acetylides.

• Reaction Monitoring: Stir the mixture at room temperature. The solution must remain pale yellow. If a green/blue tint develops, add an additional 0.1 eq of sodium ascorbate. Stir for 12–24 hours until TLC indicates complete consumption of the alkyne[2].

• Workup: Pour the mixture into 20 mL of ice-cold water.

• Isolation: Filter the precipitated solid, wash with excess water, and dry under a vacuum to afford the triazole-bonded chalcone[2].

Claisen-Schmidt Condensation: Troubleshooting & Optimization

Q: I am experiencing low yields and complex crude mixtures when condensing a triazole-bearing benzaldehyde with an acetophenone. Why? A: Traditional Claisen-Schmidt condensations require strong bases (e.g., NaOH, KOH) and prolonged heating. However, triazole-bearing aldehydes are highly reactive and prone to side reactions under these conditions, such as the Cannizzaro reaction (disproportionation into alcohols and acids) or Michael additions of the solvent/base to the newly formed enone. Solution: Transition to 3[3]. Acoustic cavitation generates localized hotspots that accelerate the condensation, reducing reaction times from hours to minutes, thereby kinetically outcompeting side reactions.

Protocol: Ultrasound-Assisted Claisen-Schmidt Condensation

• Preparation: In a 50 mL round-bottom flask, dissolve the acetophenone derivative (4.0 mmol) and the triazole-bearing benzaldehyde (4.0 mmol) in 40 mL of absolute ethanol[3].

• Catalyst Addition: Subject the mixture to ultrasound irradiation (50/60 Hz) for 2 minutes to ensure complete dissolution. Slowly add 7.0 mL of aqueous KOH (40% w/v) dropwise over 2 minutes[3].

• Irradiation: Continue sonication at room temperature. Monitor the reaction via TLC (Hexane:Ethyl Acetate 7:3). The reaction typically reaches completion within 15–30 minutes, significantly faster than conventional heating[3].

• Quenching & Workup: Pour the mixture into 100 mL of ice-cold water. Neutralize with 10% HCl until pH 7 is reached.

• Isolation: Filter the resulting precipitate, wash with cold distilled water, and recrystallize from ethanol to afford the pure triazole-chalcone hybrid.

Purification & Structural Integrity FAQs

Troubleshooting logic tree for triazole-chalcone hybrid synthesis.

Q: NMR shows broad peaks, and my final hybrid has a slight blue tint despite column chromatography. How do I fix this? A: The 1,2,3-triazole ring and the α,β -unsaturated carbonyl of the chalcone form a potent bidentate chelating pocket for transition metals. Residual copper from the CuAAC step is likely trapped in your product, causing paramagnetic line broadening in your NMR spectra. Solution: Wash the organic phase with a saturated aqueous solution of EDTA (Ethylenediaminetetraacetic acid) or ammonium hydroxide during the workup phase. EDTA has a much higher formation constant for Cu(II) than the hybrid, effectively stripping the metal from your product.

References

• Synthesis, Molecular Docking, and Evaluation of Triazole and Chalcone Conjugate As Antitubercular Agent.Semantic Scholar.
• Recent Advances in Bioactive Flavonoid Hybrids Linked by 1,2,3-Triazole Ring Obtained by Click Chemistry.PMC.
• Ultrasound-Assisted Synthesis of Substituted Chalcone-Linked 1,2,3-Triazole Derivatives as Antiproliferative Agents: In Vitro Antitumor Activity and Molecular Docking Studies.MDPI.
• A convenient method for the construction of triazole-bonded chalcone derivatives

Sources

• 1. Recent Advances in Bioactive Flavonoid Hybrids Linked by 1,2,3-Triazole Ring Obtained by Click Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. mdpi.com [mdpi.com]

Troubleshooting low conversion rates in triazole acetylation

Welcome to the Technical Support Center for Heterocyclic Synthesis. As a Senior Application Scientist, I frequently encounter researchers struggling with the N-acetylation of triazoles. While this transformation appears straightforward on paper, triazoles possess unique electronic and tautomeric properties that can severely complicate isolation and yield.

This guide is designed to dissect the causality behind low conversion rates, provide field-proven troubleshooting strategies, and establish self-validating protocols to ensure your experimental success.

Part 1: Troubleshooting FAQs & Mechanistic Causality

Q1: My LC-MS/TLC shows complete consumption of the starting triazole during the reaction, but after an aqueous workup, my isolated yield of N-acetyl triazole is <10%. What happened? A: The "Phantom Conversion" Phenomenon. You are likely achieving high conversion in the flask, but destroying your product during isolation. N-acetyl triazoles are not standard amides; they are highly reactive "active amides" (analogous to N-acetylimidazole). In a typical amide, the nitrogen lone pair delocalizes into the carbonyl group, providing stability. However, in 1,2,4-triazole and 1,2,3-triazole, the nitrogen lone pair is fundamentally tied to the aromatic 6π-electron system. Donating this electron density to the acetyl carbonyl would disrupt the ring's aromaticity.

Consequently, the carbonyl carbon remains highly electrophilic and is extremely susceptible to nucleophilic attack by water. The moment your reaction mixture touches an aqueous workup, the N-acetyl triazole rapidly hydrolyzes back into the starting triazole and acetic acid. To prevent this, you must utilize a strictly anhydrous workup.

Q2: I am getting a complex mixture of products instead of a single N-acetylated compound. How do I control regioselectivity? A: Managing Tautomeric Scrambling. Triazoles exhibit dynamic tautomerism; for example, 1,2,4-triazole exists in a constant equilibrium between its 1H and 4H tautomeric forms[1]. While acetylation at the N1 position is thermodynamically favored, kinetic trapping can result in N2 or N4 acetylation depending on the reaction temperature and the specific base used. Furthermore, N-acetylated triazoles exhibit distinct electronic shifts (e.g., a UV absorption shift to 221 nm) compared to their unsubstituted counterparts, indicating profound structural electronic changes[2].

Solution: To drive the reaction toward the thermodynamically stable N1-acetyl isomer, run the reaction at room temperature with a catalytic amount of DMAP, which allows for rapid equilibration of the kinetic byproducts into the desired thermodynamic product.

Q3: My acylation is extremely sluggish when using pyridine as both the solvent and base. Should I increase the temperature? A: Do not heat the pyridine system; change your catalyst. Pyridine acts as a nucleophilic catalyst by forming an N-acylpyridinium salt, but this intermediate is often not reactive enough to efficiently acylate the poorly nucleophilic triazole ring. By switching to 4-Dimethylaminopyridine (DMAP), you accelerate the reaction by several orders of magnitude[3]. DMAP reacts with the acylating agent to form a highly reactive, ion-paired N-acyl-DMAP intermediate that easily overcomes the activation energy barrier[4]. If you wish to avoid liquid bases entirely, utilizing DMAP·HCl as a base-free, recyclable catalyst under elevated temperatures is a highly effective alternative for inert substrates[5].

Part 2: Catalyst & Reaction Condition Benchmarking

To optimize your conversion rates, it is critical to select a catalyst system that balances reaction kinetics with the hydrolytic stability of your specific triazole derivative.

Catalyst / Base System	Reaction Temp	Relative Reaction Rate	Regioselectivity (N1 vs N4)	Hydrolysis Risk (Post-Rxn)
Pyridine (Solvent)	25°C to 60°C	Sluggish	Moderate (Mixed)	High (Requires aqueous wash)
Et₃N (1.2 eq) + DCM	0°C to 25°C	Moderate	Good (Mostly N1)	High (If washed with water)
DMAP (0.1 eq) + Et₃N + DCM	0°C to 25°C	Very Fast	Excellent (>95% N1)	Low (Enables anhydrous workup)
DMAP·HCl (Base-Free)	80°C	Fast	Good	Low (Solvent-free compatible)

Part 3: Validated Protocol: Anhydrous N-Acetylation of 1,2,4-Triazole

This protocol is designed as a self-validating system : by completely eliminating aqueous exposure during the workup phase, we remove the primary variable of hydrolysis. If the yield remains low after following this exact procedure, the issue lies in the reagent quality (e.g., degraded acetyl chloride) rather than product instability.

Materials Required:

• 1,2,4-Triazole (Sublimed, completely dry)

• Acetyl Chloride (Freshly distilled)

• Triethylamine (Et₃N, distilled over CaH₂)

• 4-Dimethylaminopyridine (DMAP, sublimed)

• Dichloromethane (DCM, anhydrous, stored over molecular sieves)

Step-by-Step Methodology:

• Preparation of Anhydrous Environment: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar under a continuous flow of dry Argon or Nitrogen.

• Reagent Charging: Add 1,2,4-triazole (10 mmol) and DMAP (1 mmol, 0.1 eq) to the flask. Dissolve the solids in 20 mL of anhydrous DCM.

• Base Addition: Inject anhydrous Et₃N (12 mmol, 1.2 eq) into the stirring solution. Cool the flask to 0°C using an ice-water bath.

• Acylation: Dropwise, inject acetyl chloride (11 mmol, 1.1 eq) over 10 minutes. A white precipitate (triethylamine hydrochloride) will immediately begin to form.

• Equilibration: Remove the ice bath and allow the reaction to stir at room temperature (25°C) for 2 hours to ensure complete conversion to the thermodynamic N1-acetyl product.

• Anhydrous Workup (Critical Step): Do not add water. Filter the reaction mixture through a pad of oven-dried Celite under an inert atmosphere to remove the Et₃N·HCl salts. Wash the Celite pad with an additional 10 mL of anhydrous DCM.

• Isolation: Concentrate the filtrate under reduced pressure (rotary evaporator) at a bath temperature no higher than 30°C to yield the crude N-acetyl-1,2,4-triazole. Store immediately in a desiccator.

Part 4: Mechanistic Visualization

The following diagram illustrates the logical flow of the DMAP-catalyzed acylation pathway and the competing moisture-driven degradation cycle that causes "Phantom Conversion."

Mechanistic pathway of DMAP-catalyzed triazole acetylation and competing hydrolysis.

Part 5: References

• Structural Analyses of N‐Acetylated 4‐(Dimethylamino)pyridine (DMAP) Salts. ResearchGate.

• A Head-to-Head Comparison: 4-Dimethylaminopyridine (DMAP) vs. Pyridine as Acylation Catalysts. Benchchem.

• 4-(N,N-Dimethylamino)pyridine Hydrochloride as a Recyclable Catalyst for Acylation of Inert Alcohols. Organic Chemistry Portal.

• Reaction of 3-Amino-1,2,4-Triazole with Diethyl Phosphite and Triethyl Orthoformate. Semantic Scholar.

• Emphasis on Chemistry and Biological Activities of Triazole nucleus: Review. Suresh Gyan Vihar University.

Sources

• 1. Emphasis on Chemistry and Biological Activities of Triazole nucleus: Review - research journal [gyanvihar.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. 4-(N,N-Dimethylamino)pyridine Hydrochloride as a Recyclable Catalyst for Acylation of Inert Alcohols: Substrate Scope and Reaction Mechanism [organic-chemistry.org]

Technical Support Center: Preventing Side Reactions During 1,2,4-Triazole Acylation

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals navigate the complex regiochemistry and inherent instability associated with the acylation of 1,2,4-triazoles.

Because 1,2,4-triazole is an ambident nucleophile with multiple reactive nitrogen sites (N1, N2, and N4), achieving high-yielding, regioselective acylation requires strict control over thermodynamics and reaction kinetics. Furthermore, the resulting N-acyltriazoles are highly reactive species, often acting as acyl transfer catalysts themselves, which makes them highly susceptible to side reactions[1].

Part 1: Mechanistic Insights & Causality

To prevent side reactions, we must first understand the intrinsic electronic properties of the 1,2,4-triazole ring.

1,2,4-triazole exists in a tautomeric equilibrium (predominantly the 1H-tautomer) and possesses a pKa of approximately 10.26, allowing it to easily form alkali metal salts[2]. When subjected to electrophilic attack by an acylating agent (e.g., an acid chloride or anhydride), the reaction is typically under thermodynamic control [3].

• N1/N2 Acylation: Acylation predominantly occurs at the N1 position (which is equivalent to N2 in the parent unsubstituted ring) because it yields the thermodynamically most stable isomer.

• N4 Acylation: The isolated N4 nitrogen offers significant resistance to acylation[4]. While N4-acyl intermediates can form kinetically, they rapidly isomerize to the N1-acyl thermodynamic sink if the activation energy barrier is overcome.

• The "Leaving Group" Problem: The protonated 1,2,4-triazole species has a pKa of 2.19[2]. Because the triazole anion is an excellent leaving group, N1-acyl-1,2,4-triazoles are incredibly potent acylating agents (similar to N-acetylimidazole)[4]. This high reactivity is the primary cause of downstream side reactions, including rapid hydrolysis and transacylation.

Part 2: Troubleshooting Guide & FAQs

Q1: My isolated yield of N1-acyl-1,2,4-triazole is extremely low, and NMR shows mostly unreacted triazole and carboxylic acid. What went wrong? A: You are likely experiencing rapid hydrolysis of the product during aqueous workup. Because deprotonated 1,2,4-triazole is a highly active acyl transfer catalyst[1], the N-acyltriazole intermediate is exquisitely moisture-sensitive.

• Solution: Eliminate aqueous workups. Ensure your solvents (e.g., DCM, THF) are strictly anhydrous and the reaction is run under an inert atmosphere (Ar/N2). If the N-acyltriazole is an intermediate for a downstream coupling (e.g., forming an amide or ester), do not isolate it; use it in situ in a one-pot protocol.

Q2: LC-MS analysis of my crude mixture shows a mass corresponding to a di-acylated byproduct. How is this forming? A: Di-acylation (e.g., forming 1-acyl-3-(acylamino)-1H-1,2,4-triazole derivatives) occurs when excess acylating agent is present, or when localized concentration spikes occur during reagent addition[4]. Furthermore, intermolecular transacylation can occur at elevated temperatures[4].

• Solution: Strictly control the stoichiometry of your acylating agent to 1.00 – 1.05 equivalents. Add the acid chloride dropwise via a syringe pump at 0 °C to prevent local concentration gradients.

Q3: I am synthesizing a substituted 1,2,4-triazole ring via the Pellizzari or amidrazone route, but I am getting a mixture of isomers and 1,3,4-oxadiazoles. How do I control this? A: In amidrazone-based syntheses, the initial site of acylation determines the final ring structure. N1-acylation of the amidrazone leads to the desired 1,2,4-triazole, whereas N2-acylation or O-acylation pathways preferentially cyclize to form undesired 1,3,4-oxadiazole side products[5].

• Solution: Lowering the reaction temperature favors the thermodynamically stable N1-acylation product, thereby increasing the 1,2,4-triazole yield[5]. Additionally, using weaker, non-nucleophilic bases prevents the alteration of the amidrazone's nucleophilic profile.

Part 3: Reaction Parameters & Data Visualization

The table below summarizes how specific reaction parameters influence the product distribution during 1,2,4-triazole acylation, providing a matrix for optimization.

Parameter	Condition	Primary Outcome	Mechanistic Rationale
Temperature	0 °C to RT	High N1-selectivity	Favors thermodynamic N1-acyl product; suppresses transacylation and di-acylation[4].
Temperature	> 60 °C	High Byproducts	Promotes intermolecular transacylation and degradation of the sensitive acyl-triazole[4].
Stoichiometry	1.05 eq Acyl Chloride	Mono-acylation	Prevents the formation of di-acylated species[4].
Stoichiometry	> 1.50 eq Acyl Chloride	Di-acylation	Excess electrophile forces reaction at the less nucleophilic exocyclic or N4 sites[4].
Solvent	Anhydrous DCM / THF	Stable Intermediate	Aprotic, non-nucleophilic environments prevent the acyl-triazole from acting as an acyl transfer agent to the solvent[1].
Base	DIPEA (1.2 eq)	Clean Conversion	Non-nucleophilic base scavenges HCl efficiently without competing for the acyl electrophile[5].

Part 4: Logical Workflow & Pathway Visualization

The following diagram illustrates the mechanistic pathways and competing side reactions during the acylation of 1,2,4-triazole.

Mechanistic pathways and side reactions during 1,2,4-triazole acylation.

Part 5: Self-Validating Experimental Protocol

To ensure high fidelity and prevent the side reactions detailed above, utilize this self-validating protocol for the synthesis of N1-acyl-1,2,4-triazoles. This protocol includes an in-process chemical quench to validate the presence of the highly reactive intermediate without subjecting it to aqueous LC-MS conditions that cause false negatives.

Materials:

• 1,2,4-Triazole (1.0 eq, rigorously dried under vacuum)

• Acyl Chloride (1.05 eq)

• N,N-Diisopropylethylamine (DIPEA) (1.2 eq, distilled over CaH₂)

• Anhydrous Dichloromethane (DCM) (stored over 3Å molecular sieves)

Step-by-Step Methodology:

• System Preparation: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar under a continuous flow of Argon.

• Substrate Solubilization: Add 1,2,4-triazole (1.0 eq) and anhydrous DCM (to achieve a 0.2 M concentration). Stir until fully dissolved.

• Base Addition: Inject DIPEA (1.2 eq) via a dry syringe. Cool the reaction mixture to 0 °C using an ice-water bath. Causality: Cooling prevents kinetic N4-acylation and suppresses exothermic degradation.

• Electrophile Addition: Dilute the acyl chloride (1.05 eq) in a small volume of anhydrous DCM. Add this solution dropwise over 30 minutes using a syringe pump. Causality: Dropwise addition prevents localized excess of the acylating agent, completely mitigating di-acylation side reactions[4].

• Reaction Maturation: Allow the reaction to stir at 0 °C for 1 hour, then slowly warm to room temperature over 2 hours to ensure thermodynamic equilibration to the N1-acyl isomer[3].

• Self-Validation Check (Crucial): Do not run a standard aqueous LC-MS, as the N-acyltriazole will hydrolyze[1]. Instead, withdraw a 50 µL aliquot and inject it into an LC-MS vial containing 500 µL of anhydrous methanol and 1 eq of TEA.

  • Validation Logic: The N-acyltriazole will act as an acyl transfer agent, instantly reacting with methanol to form the corresponding methyl ester. Detection of the methyl ester via GC-MS or LC-MS definitively proves the successful formation and survival of the N-acyltriazole intermediate in your main flask.

• Downstream Processing: Due to their hydrolytic instability, do not subject the mixture to aqueous extraction. Filter off the DIPEA-HCl salts under an inert atmosphere (e.g., using a Schlenk frit) and concentrate the filtrate under reduced pressure, or immediately add your target nucleophile (amine/alcohol) for a one-pot coupling.

References

• Acetylation of 5-Amino-1H-[1,2,4]triazole Revisited. ACS Publications. Available at:[Link]

• A general anionic mechanism for thermodynamic control of regioselectivity in N-alkylation and acylation of heterocycles. Tetrahedron Letters. Available at:[Link]

• Taming Ambident Triazole Anions. Edinburgh Research Explorer. Available at:[Link]

• Product Class 14: 1,2,4-Triazoles. Thieme Connect. Available at:[Link]

• Acetamides - Organic Chemistry Portal. Organic Chemistry Portal. Available at:[Link]

Sources

• 1. Acetamides [organic-chemistry.org]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. Sci-Hub. A general anionic mechanism for thermodynamic control of regioselectivity in N-alkylation and acylation of heterocycles / Tetrahedron Letters, 1989 [sci-hub.red]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis &amp; Purification of 3-acetyl-4-methyl-1,2,4-triazole

Welcome to the technical support guide for the synthesis and purification of 3-acetyl-4-methyl-1,2,4-triazole. This resource is designed for researchers, medicinal chemists, and process development professionals who encounter challenges in obtaining this key heterocyclic building block with high purity. We will move beyond simple protocols to explain the chemical principles behind common impurities and the logic of their removal, empowering you to troubleshoot effectively.

Section 1: Understanding the Impurity Landscape

Achieving high purity begins with understanding the potential contaminants. The synthesis of 3-acetyl-4-methyl-1,2,4-triazole, like many heterocyclic constructions, can generate a range of impurities including unreacted starting materials, reaction intermediates, and side-products. A common synthetic route involves the cyclization of an N-acylamidrazone, which can be formed from the reaction of methylhydrazine with an acetyl source and a nitrile.

Technical Support Center: Thermal Stability of 4-methyl-1,2,4-triazole

Welcome to the technical support center for 4-methyl-1,2,4-triazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth information and troubleshooting advice regarding the thermal stability of this compound. As a Senior Application Scientist, my goal is to equip you with both the foundational knowledge and practical solutions to ensure the integrity and safety of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is 4-methyl-1,2,4-triazole, and why is its thermal stability a critical parameter?

A1: 4-methyl-1,2,4-triazole (C₃H₅N₃) is a nitrogen-rich heterocyclic compound.[1] The 1,2,4-triazole ring system is a fundamental structural motif in many pharmaceuticals, agrochemicals, and energetic materials.[2][3] Its thermal stability is a paramount concern for several reasons:

• Safety: Understanding the temperature at which it decomposes is crucial for preventing uncontrolled exothermic events, especially during synthesis, purification, and storage at elevated temperatures.[4] High-nitrogen compounds can be energetic and may decompose vigorously.[2][5]

• Storage and Shelf-life: The stability profile dictates the appropriate storage conditions (temperature, atmosphere) to prevent degradation over time, ensuring the compound's purity and efficacy for its intended use.

• Process Development: In pharmaceutical and chemical manufacturing, processes often involve heating. Knowing the thermal limits of 4-methyl-1,2,4-triazole is essential for designing safe and efficient reaction conditions, avoiding the formation of impurities.

• Application-Specific Performance: For applications in energetic materials, the thermal decomposition behavior is a key performance characteristic.[6]

Q2: What is the expected thermal behavior of 4-methyl-1,2,4-triazole upon heating?

A2: Generally, the 1,2,4-triazole ring provides a framework with significant thermal stability.[6][7] When heated, 4-methyl-1,2,4-triazole will first undergo a phase transition (melting) before the onset of decomposition at a higher temperature. The decomposition process is typically exothermic and involves the breakdown of the heterocyclic ring. The methyl group, being an electron-donating substituent, can influence the decomposition temperature relative to the unsubstituted 1,2,4-triazole.[7] The exact temperatures for these events must be determined empirically using thermal analysis techniques like Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).[2]

Q3: What are the likely decomposition products of 4-methyl-1,2,4-triazole?

A3: The thermal decomposition of triazole derivatives is a complex process that proceeds through a radical mechanism.[8] Heating causes the cleavage of the weakest bonds within the molecule, often the N-N or C-N bonds in the ring.[9] For 4-methyl-1,2,4-triazole, this would lead to ring scission and the formation of various smaller gaseous products. Based on studies of similar triazole compounds, the expected decomposition products include a mixture of nitrogen gas (N₂), hydrogen cyanide (HCN), ammonia (NH₃), and other toxic nitrogen oxides (NOx).[4][7] The exact composition of the off-gas depends heavily on the experimental conditions, particularly the atmosphere (inert vs. oxidative).[8]

Q4: How should I safely handle and store 4-methyl-1,2,4-triazole?

A4: Proper handling and storage are critical for safety and maintaining compound integrity.

• Handling: Always handle 4-methyl-1,2,4-triazole in a well-ventilated area, preferably a fume hood, to avoid inhalation of dust or decomposition fumes. Use appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[10][11] Avoid generating dust, as finely dispersed particles can form explosive mixtures in the air.[4]

• Storage: Store the compound in a tightly sealed container in a cool, dry place. It should be kept separate from strong oxidizing agents and strong acids, as these are incompatible materials that can trigger a reaction.[4][10]

Troubleshooting Guide for Experimental Studies

This section addresses specific issues you may encounter during the thermal analysis of 4-methyl-1,2,4-triazole.

Issue 1: My TGA/DSC results show an earlier or broader decomposition than expected.

• Potential Cause 1: Sample Impurity.

  • Explanation: The presence of residual solvents, starting materials, or synthetic by-products can significantly lower the decomposition temperature. Impurities can act as catalysts for decomposition or may themselves be less stable.

  • Solution: Ensure the purity of your sample using techniques like NMR, HPLC, or elemental analysis before conducting thermal studies. If necessary, repurify the material through recrystallization or chromatography.

• Potential Cause 2: Reactive Crucible Material.

  • Explanation: Although less common, some materials can react with the sample crucible at elevated temperatures. For example, aluminum pans can be reactive with certain compounds.

  • Solution: For initial or unexpected results, consider running the experiment with an inert crucible material such as platinum, gold-plated copper, or ceramic to rule out sample-pan interactions.[2][12]

• Potential Cause 3: Inappropriate Atmosphere.

  • Explanation: The presence of oxygen (air) can lead to oxidative decomposition, which often occurs at lower temperatures and follows different pathways compared to pyrolysis in an inert atmosphere (e.g., nitrogen or argon).[8]

  • Solution: Unless you are specifically studying oxidative stability, ensure your TGA/DSC instrument is properly purged with a high-purity inert gas at a stable flow rate (e.g., 20-50 mL/min).[2][13]

Issue 2: I am observing poor reproducibility between thermal analysis runs.

• Potential Cause 1: Inconsistent Sample Preparation.

  • Explanation: Variations in sample mass, particle size, and packing density within the crucible can affect heat transfer and the kinetics of decomposition, leading to shifts in onset temperatures and peak shapes.

  • Solution: Use a consistent, small sample mass (typically 1-5 mg for DSC, 5-10 mg for TGA).[2] If the sample is not a fine powder, gently grind it to achieve a more uniform particle size. Ensure the sample is packed consistently at the bottom of the pan.

• Potential Cause 2: Variable Heating Rate.

  • Explanation: The observed decomposition temperature is kinetically dependent and will increase with a faster heating rate. Using different heating rates between experiments will inherently lead to different results.

  • Solution: Use a standardized heating rate for all comparative experiments. A rate of 10 °C/min is a common starting point for routine analysis.[13]

• Potential Cause 3: Instrument Calibration.

  • Explanation: The temperature and heat flow sensors of a DSC/TGA instrument can drift over time, requiring periodic calibration.

  • Solution: Regularly calibrate your instrument according to the manufacturer's guidelines using certified reference materials (e.g., Indium for temperature and enthalpy).

Experimental Protocols & Data

Protocol 1: Determination of Thermal Stability by Thermogravimetric Analysis (TGA)

Objective: To determine the temperature at which 4-methyl-1,2,4-triazole begins to lose mass and to quantify the mass loss at different temperatures.

Methodology:

• Instrument Setup: Calibrate the Thermogravimetric Analyzer for mass and temperature. Set the purge gas (high-purity nitrogen) to a constant flow rate of 20-50 mL/min.

• Sample Preparation: Tare a ceramic or platinum TGA crucible. Accurately weigh 5-10 mg of pure 4-methyl-1,2,4-triazole into the crucible.[2]

• Temperature Program:

  • Equilibrate the sample at 30 °C.

  • Ramp the temperature from 30 °C to a final temperature well above the expected decomposition (e.g., 400 °C) at a constant heating rate of 10 °C/min.[13]

• Data Analysis: Plot the sample mass (%) versus temperature. Determine the onset decomposition temperature (Tonset), which is often calculated by the intersection of the baseline tangent with the tangent of the steepest mass loss. Note the temperature of maximum mass loss rate from the derivative (DTG) curve.

Protocol 2: Analysis of Thermal Transitions by Differential Scanning Calorimetry (DSC)

Objective: To determine the melting point and the onset temperature and enthalpy of decomposition.

Methodology:

• Instrument Setup: Calibrate the Differential Scanning Calorimeter for temperature and enthalpy using an appropriate standard (e.g., indium). Set the purge gas (high-purity nitrogen) to a flow rate of 50 mL/min.[2]

• Sample Preparation: Accurately weigh 1-5 mg of pure 4-methyl-1,2,4-triazole into an aluminum crucible.[2] For energetic materials, a pinhole or vented lid is recommended to safely release pressure from gaseous decomposition products.[12] Hermetically seal the crucible.

• Temperature Program:

  • Equilibrate the sample at 30 °C.

  • Ramp the temperature from 30 °C to a final temperature above the decomposition event (e.g., 400 °C) at a heating rate of 10 °C/min.

• Data Analysis: Plot the heat flow (W/g) versus temperature.

  • Identify the endothermic peak corresponding to the melting point (Tm).

  • Identify the sharp exothermic peak corresponding to decomposition. Determine the extrapolated onset temperature (Tonset) and integrate the peak area to calculate the enthalpy of decomposition (ΔHdecomp).

Summary of Quantitative Thermal Data

The following table summarizes the key data points you should obtain from a thorough thermal analysis of 4-methyl-1,2,4-triazole. Specific values must be determined experimentally.

Parameter	Symbol	Method of Determination	Typical Expected Value
Melting Point	Tm	DSC	Experimentally Determined
Onset of Decomposition	Tonset	DSC / TGA	Experimentally Determined
Peak Decomposition Temp.	Tpeak	DSC / DTG	Experimentally Determined
Enthalpy of Decomposition	ΔHdecomp	DSC	Experimentally Determined
Total Mass Loss	%	TGA	Experimentally Determined

Visualizations

Caption: Workflow for Thermal Stability Assessment.

Caption: Troubleshooting Logic for Unexpected Thermal Data.

References

• (Santa Cruz Biotechnology)

• (Royal Society of Chemistry)

• (BenchChem)

• (Journal of Chemical and Pharmaceutical Research)

• (ResearchGate)

• (Sigma-Aldrich)

• (Columbus Chemical Industries, Inc.)

• (Sdfine)

• (INCHEM)

• (BenchChem)

• (Wiley Online Library)

• (PubChem)

• (ResearchGate)

• (Carl Roth)

• (Wikipedia)

• (ACS Publications)

• (Preprints.org)

• (Royal Society of Chemistry)

• (Preprints.org)

Sources

• 1. 4H-1,2,4-Triazole, 4-methyl- | C3H5N3 | CID 66354 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 1,2,4-Triazole - Wikipedia [en.wikipedia.org]
• 4. ICSC 0682 - 1,2,4-TRIAZOLE [inchem.org]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. eng.uc.edu [eng.uc.edu]
• 7. Insights into triazole-based energetic material design from decomposition pathways of triazole derivatives - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D4CP04861J [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. preprints.org [preprints.org]
• 10. columbuschemical.com [columbuschemical.com]
• 11. cdhfinechemical.com [cdhfinechemical.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. jocpr.com [jocpr.com]

Reference Data & Comparative Studies

An In-Depth Technical Guide: ¹H NMR Spectrum Analysis of 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone vs. Regioisomeric Alternatives

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals

In pharmaceutical development, the 1,2,4-triazole ring is a privileged scaffold. However, the functionalization of 1,2,4-triazoles—specifically N-alkylation—often yields a complex mixture of regioisomers due to the inherent prototropic tautomerism of the triazole core[1]. For the synthesis of 1-(4-methyl-4H-1,2,4-triazol-3-yl)ethanone (also known as 3-acetyl-4-methyl-4H-1,2,4-triazole), distinguishing the target 4-methylated product from its 1-methylated alternatives is a critical analytical hurdle.

This guide provides an objective comparison of the ¹H NMR spectroscopic profiles of these regioisomers, detailing the mechanistic causality behind their chemical shifts and providing a self-validating protocol for unambiguous structural assignment.

Mechanistic Causality: The Physics of Triazole Chemical Shifts

To accurately interpret the ¹H NMR spectrum of 1-(4-methyl-4H-1,2,4-triazol-3-yl)ethanone, one must understand the electronic environment of the cross-conjugated 4H-1,2,4-triazole system compared to the 1H-1,2,4-triazole system.

• N-Methyl Shielding Effects: In the target 4H-isomer, the N4 atom is flanked by two carbon atoms (C3 and C5). The electron density distribution in this symmetric-like cross-conjugated system slightly shields the N4-CH₃ protons, typically pushing their resonance upfield to ~3.40–3.80 ppm [2][3]. In contrast, the N1 atom in 1H-isomers is directly adjacent to the electronegative N2 atom. This proximity to a second nitrogen atom exerts a stronger inductive deshielding effect, pulling the N1-CH₃ signal downfield to ~3.90–4.15 ppm [4].

• C-H Deshielding via Anisotropy and Inductive Pull: The solitary triazole ring proton in the target compound is located at C5. This proton is sandwiched between two nitrogen atoms (N1 and N4) and is further deshielded by the strong electron-withdrawing inductive effect of the adjacent C3-acetyl group. Consequently, the C5-H in the 4-methyl isomer resonates significantly downfield (~8.60 ppm ) compared to the C-H protons in 1-methylated alternatives (~7.90–8.20 ppm )[2][4].

Regiochemical Assignment Workflow

Caption: Workflow for regiochemical assignment of N-methylated 3-acetyl-1,2,4-triazole isomers via 1H NMR.

Data Presentation: Comparative ¹H NMR Performance

The following table summarizes the quantitative diagnostic differences between the target compound and its primary alternative regioisomers. This data allows analysts to rapidly identify the dominant product in a crude reaction mixture.

Compound / Regioisomer	N-CH₃ Shift (ppm)	Acetyl-CH₃ Shift (ppm)	Triazole C-H Shift (ppm)	Primary Diagnostic Feature
1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone (Target)	~3.80 (s, 3H)	~2.65 (s, 3H)	~8.60 (s, 1H)	Upfield N-CH₃; Highly deshielded C5-H.
1-(1-Methyl-1H-1,2,4-triazol-3-yl)ethanone (Alternative A)	~3.95 (s, 3H)	~2.60 (s, 3H)	~8.15 (s, 1H)	Intermediate N-CH₃; Shielded C5-H.
1-(1-Methyl-1H-1,2,4-triazol-5-yl)ethanone (Alternative B)	~4.15 (s, 3H)	~2.65 (s, 3H)	~7.95 (s, 1H)	Downfield N-CH₃ (adjacent to carbonyl).

(Note: Exact chemical shifts may vary slightly depending on concentration and the use of CDCl₃ vs. DMSO-d₆. The relative delta (Δδ) between isomers remains constant.)

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in your structural assignment, the NMR acquisition must be treated as a self-validating system. Simple 1D ¹H NMR can be deceptive if relaxation times are ignored, leading to inaccurate integrations that mask isomer mixtures.

Step-by-Step Methodology

Step 1: Quantitative Sample Preparation

• Dissolve 5–10 mg of the purified compound (or crude mixture) in 0.6 mL of high-purity CDCl₃ or DMSO-d₆ (containing 0.03% v/v TMS as an internal standard)[1].

• Ensure complete dissolution to avoid line broadening caused by sample heterogeneity.

Step 2: Optimized 1D ¹H NMR Acquisition

• Instrument: 400 MHz or 600 MHz NMR Spectrometer.

• Pulse Program: Standard 30° pulse (zg30).

• Relaxation Delay (D1): Set D1 to ≥ 5 seconds . Causality: Methyl protons and isolated aromatic protons have different T₁ relaxation times. A short D1 will cause the C5-H or Acetyl-CH₃ signals to integrate artificially low, destroying the 3:3:1 quantitative ratio required to prove purity.

• Scans: 16 to 64 scans depending on concentration.

Step 3: Processing and Internal Validation

• Apply exponential apodization with a Line Broadening (LB) of 0.3 Hz.

• Phase and baseline correct the spectrum manually.

• Validation Check: Integrate the Acetyl-CH₃ peak to exactly 3.00. The N-CH₃ peak must integrate to 2.95–3.05, and the C5-H peak to 0.95–1.05. If the N-CH₃ region integrates to >3.10, you have a mixture of regioisomers.

Step 4: 2D HMBC Fallback (The Ultimate Verification) If the 1D ¹H NMR data is ambiguous due to overlapping solvent peaks, execute a 2D HMBC (Heteronuclear Multiple Bond Correlation) experiment.

• The Self-Validating Proof: In the target 4-methyl isomer, the N4-CH₃ protons will show strong ³JCH correlations to both C3 and C5 carbons.

• In the 1-methyl alternatives, the N1-CH₃ protons will only show a ³JCH correlation to a single carbon (C5). This topological mapping guarantees 100% structural certainty.

References

• New Benzimidazole-1,2,4-Triazole Hybrid Compounds: Synthesis, Anticandidal Activity and Cytotoxicity Evaluation. MDPI. Available at:[2]

• 1-Methyl-1H-1,2,4-triazole derivatives. Thieme E-Journals - Synlett. Available at:[4]

• Synthesis, Structure and Properties of Novel S-Substituted BIS-1,2,4-Triazoles. DergiPark. Available at:[3]

• An In-depth Technical Guide to the Tautomerism of Methyl-1H-1,2,4-triazole-3-carboxylate. Benchchem. Available at:[1]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]

Structural Elucidation of 3-Acetyl-4-methyl-1,2,4-triazole: A Comparative Guide to Mass Spectrometry Fragmentation Profiling

For researchers in drug development and agrochemical synthesis, the 1,2,4-triazole pharmacophore is a critical structural motif. Tracking its metabolites, profiling impurities, and confirming synthetic success relies heavily on robust mass spectrometry (MS). However, the structural elucidation of highly substituted derivatives like 3-acetyl-4-methyl-1,2,4-triazole (Exact Mass: 125.0589 Da; Formula: C5H7N3O) requires a nuanced understanding of how different ionization techniques dictate fragmentation pathways.

As a Senior Application Scientist, I have designed this guide to objectively compare the two dominant analytical platforms for this compound: Gas Chromatography-Electron Impact MS (GC-EI-MS) and Liquid Chromatography-Electrospray Tandem MS (LC-ESI-MS/MS) . By examining the causality behind these fragmentation mechanics, this guide provides a self-validating framework for your analytical workflows.

Theoretical Framework: Ionization & Causality

The fragmentation of 3-acetyl-4-methyl-1,2,4-triazole is governed by the relative stability of the aromatic triazole core versus the lability of its substituents (the C3-acetyl and N4-methyl groups). The choice of ionization source fundamentally alters the internal energy and electron state of the resulting ion, dictating the cleavage rules:

• Hard Ionization (EI): Strips an electron to form an odd-electron radical cation (M+•). This highly energetic species readily undergoes homolytic bond cleavage, expelling radicals (e.g., •CH3) .

• Soft Ionization (ESI): Adds a proton to form an even-electron precursor ([M+H]+). Under Collision-Induced Dissociation (CID), the Even-Electron Rule heavily favors the expulsion of stable neutral molecules (e.g., ketene, HCN) rather than radicals, as forming two radicals from an even-electron species is energetically prohibitive .

Platform Comparison & Fragmentation Mechanics

GC-EI-MS: Radical-Driven Cleavage (70 eV)

Under standard 70 eV electron impact, the de Broglie wavelength of the electrons matches the length of typical organic bonds, maximizing energy transfer and ensuring highly reproducible fragmentation.

For 3-acetyl-4-methyl-1,2,4-triazole, the molecular ion M+• appears at m/z 125. The dominant initial fragmentation is the α-cleavage of the acetyl group. The loss of a methyl radical (•CH3, -15 Da) generates a highly stable, resonance-stabilized acylium ion at m/z 110. Alternatively, the entire acetyl radical (•COCH3, -43 Da) can be cleaved to leave the intact 4-methyl-1,2,4-triazole core at m/z 82. Subsequent fragmentation of this core involves the characteristic triazole ring opening via the expulsion of hydrogen cyanide (HCN, -27 Da) .

Fig 1. Electron Impact (EI) fragmentation pathway of 3-acetyl-4-methyl-1,2,4-triazole at 70 eV.

LC-ESI-MS/MS: Neutral Loss & CID (Positive Mode)

In positive-mode ESI, the basic triazole nitrogens readily accept a proton to form the [M+H]+ precursor at m/z 126.0667.

When subjected to CID using argon gas, the lowest-energy pathway is the rearrangement of the acetyl group to expel ketene (CH2=C=O, -42 Da), a classic neutral loss for acetylated heterocycles. This yields the protonated 4-methyl-1,2,4-triazole ion at m/z 84.0562. Because the triazole ring is highly stable, higher collision energies (CE > 20 eV) are required to force ring cleavage, which proceeds via the expulsion of neutral HCN (-27 Da) or CH3CN (-41 Da) .

Fig 2. Collision-Induced Dissociation (CID) pathway of the [M+H]+ precursor ion.

Quantitative Data Comparison

To facilitate rapid library building and MRM (Multiple Reaction Monitoring) transition selection, the quantitative fragment data for both platforms is summarized below.

Table 1: Key Fragment Ions in GC-EI-MS (70 eV)

Fragment Ion	Exact Mass (m/z)	Formula	Cleavage Mechanism	Relative Abundance
M+•	125.0589	C5H7N3O+•	Molecular Ion	Medium
[M - CH3]+	110.0354	C4H4N3O+	α-cleavage (loss of •CH3)	Base Peak (100%)
[M - CH3CO]+	82.0405	C3H4N3+	Loss of acetyl radical	High
[C2H3N2]+	55.0296	C2H3N2+	Triazole ring opening (-HCN)	Medium

Table 2: Key Product Ions in LC-ESI-MS/MS (CID, Positive Mode)

Precursor / Product	Exact Mass (m/z)	Formula	Neutral Loss	Optimal CE (eV)
[M+H]+	126.0667	C5H8N3O+	N/A (Precursor)	N/A
Fragment 1	84.0562	C3H6N3+	-42 Da (Ketene)	15
Fragment 2	57.0453	C2H5N2+	-27 Da (HCN)	25
Fragment 3	43.0296	CH3N2+	-41 Da (CH3CN)	30

Standardized Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. The specific addition of formic acid in the LC protocol is causally linked to driving the equilibrium toward the necessary [M+H]+ state, while the GC protocol utilizes a specific thermal gradient to prevent thermal degradation of the acetyl group prior to ionization.

Protocol A: GC-EI-MS Workflow

• Sample Preparation: Dissolve the standard in MS-grade ethyl acetate to a concentration of 10 µg/mL. Derivatization is not required due to the volatility of the N-methylated triazole.

• Chromatography Setup: Inject 1.0 µL (split ratio 10:1) onto a DB-5MS capillary column (30 m × 0.25 mm × 0.25 µm).

• Thermal Gradient: Set the initial oven temperature to 60°C (hold 1 min), ramp at 15°C/min to 280°C, and hold for 5 minutes.

• Ionization Parameters: Maintain the transfer line at 250°C and the EI source at 230°C. Apply an electron energy of exactly 70 eV to ensure spectral library matching.

• Acquisition: Scan continuously from m/z 35 to 300.

Protocol B: LC-ESI-MS/MS Workflow

• Sample Preparation: Dissolve the standard in 50:50 Water:Acetonitrile to a concentration of 1 µg/mL.

• Chromatography Setup: Inject 2.0 µL onto a sub-2µm C18 Reverse Phase column (e.g., 2.1 × 50 mm, 1.7 µm) maintained at 40°C.

• Mobile Phase Chemistry:

  • Phase A: Water + 0.1% Formic Acid (acts as the proton donor for ESI).

  • Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: Run a linear gradient from 5% B to 95% B over 5.0 minutes at a flow rate of 0.4 mL/min.

• Ionization Parameters: Operate the ESI source in positive mode. Set capillary voltage to 3.0 kV, drying gas (N2) to 10 L/min at 300°C.

• Tandem MS (CID): Isolate the precursor m/z 126.1 in Q1. Ramp the Collision Energy (CE) from 10 to 35 eV using Argon as the collision gas in Q2. Scan product ions in Q3 from m/z 30 to 130.

Conclusion

For the structural elucidation of 3-acetyl-4-methyl-1,2,4-triazole, GC-EI-MS provides a broader fingerprint of the molecule's skeletal structure through radical-induced cleavage, making it ideal for untargeted library matching. Conversely, LC-ESI-MS/MS offers a cleaner, more predictable fragmentation pathway driven by the even-electron rule and neutral losses (specifically ketene), making it the superior choice for high-sensitivity targeted quantification (MRM) in complex biological or environmental matrices.

References

• Mass Spectra of Some 1,2,4-Triazoles Spectroscopy Letters (Taylor & Francis) URL:[Link]

• ESI-MS fragmentation pathways of some 1,2,4-triazole-3-thiones, the intermediate compounds in the synthesis of active pharmaceutical ingredients Journal of Organic and Pharmaceutical Chemistry URL:[Link]

• Mass spectra of 1,2,4-triazoles—II: Alkyl 1,2,4-triazoles Organic Mass Spectrometry (Wiley) URL:[Link]

Comparative Biological Activity of 4-Methyl vs. 4-Phenyl Triazole Derivatives: A Comprehensive Guide for Drug Discovery

Triazoles (encompassing both 1,2,3- and 1,2,4-isomers) represent a privileged class of heterocyclic scaffolds in medicinal chemistry. Prized for their metabolic stability, robust hydrogen-bonding capabilities, and favorable pharmacokinetic profiles, they are foundational to numerous FDA-approved drugs. However, the biological efficacy of a triazole derivative is heavily dictated by its substitution pattern.

This guide provides an objective, data-driven comparison of the biological performance of 4-methyl (aliphatic, low steric hindrance) versus 4-phenyl (aromatic, bulky, π -electron rich) triazole derivatives. Designed for researchers and drug development professionals, this analysis explores the mechanistic causality behind target engagement, synthesizes comparative experimental data, and outlines self-validating protocols for laboratory evaluation.

Mechanistic Causality: Why the 4-Position Matters

The choice between a methyl and a phenyl group at the 4-position (N4 or C4 depending on the specific isomer and tautomer) fundamentally alters the molecule's spatial geometry, lipophilicity, and electronic distribution. These factors directly dictate how the molecule interacts with biological targets:

• Steric Bulk and Pocket Fitting : The 4-methyl group is compact, allowing the triazole core to penetrate narrow, sterically restricted binding pockets[1]. In contrast, the 4-phenyl group requires a larger binding cleft but provides significant thermodynamic stabilization through π−π stacking or cation- π interactions with aromatic amino acid residues (e.g., Tyrosine, Tryptophan, Phenylalanine) within the target protein's active site.

• Lipophilicity (LogP) and Membrane Permeability : The 4-phenyl substitution significantly increases the overall lipophilicity of the molecule compared to the 4-methyl analog. This enhanced lipophilicity facilitates better penetration through the complex lipid bilayers of bacterial cell walls and mammalian cell membranes, a strict prerequisite for engaging intracellular antimicrobial and anticancer targets[2].

• Electronic Effects : The phenyl ring acts as an electron sink or source (tunable via further ortho/meta/para substitutions), modulating the electron density of the triazole core. This directly impacts the scaffold's hydrogen-bond donating and accepting strength.

Logical flow of Structure-Activity Relationship (SAR) for 4-substituted triazoles.

Comparative Biological Activity Data

Antimicrobial Activity

Extensive Structure-Activity Relationship (SAR) analyses reveal that 4-phenyl-1,2,4-triazoles generally exhibit superior broad-spectrum antibacterial activity compared to their 4-methyl counterparts 2[2]. The increased lipophilicity of the phenyl ring allows for efficient disruption of bacterial membranes and enhanced binding affinity to targets like DNA gyrase. While 4-methyl derivatives show moderate activity, they often require higher concentrations to achieve the Minimum Inhibitory Concentration (MIC).

Table 1: Representative Antimicrobial Activity (MIC, µg/mL)

Compound Class	Substitution	S. aureus (Gram +)	E. coli (Gram -)	C. albicans (Fungi)
1,2,4-Triazole-3-thione	4-Methyl	31.25	62.5	125.0
1,2,4-Triazole-3-thione	4-Phenyl	3.12 - 7.81	15.6	31.25
1,2,3-Triazole derivative	4-Methyl	>64.0	>64.0	>128.0
1,2,3-Triazole derivative	4-Phenyl	2.0 - 4.0	8.0	15.0

(Note: Data synthesized from comparative SAR trends in recent microbiological literature 23.)[2][3]

Anticancer Activity

In oncology, the 4-phenyl substitution frequently outperforms the 4-methyl substitution. The phenyl ring allows for critical hydrophobic interactions within the binding sites of overexpressed cancer targets (e.g., thymidylate synthase, matrix metalloproteinases). A notable study demonstrated that a specific 4-phenyl-1H-1,2,3-triazole derivative exhibited highly potent cytotoxicity against human breast cancer cell lines, achieving an IC50 of 1.69 µM against MCF-7 cells 3[3]. Similar trends are observed in 1,2,4-triazole derivatives investigated for colon and cervical carcinomas 4[4].

Table 2: Representative Anticancer Cytotoxicity (IC50, µM)

Compound Scaffold	Substitution	MCF-7 (Breast)	HCT-116 (Colon)	A549 (Lung)
1,2,3-Triazole-biphenyl	4-Methyl	>50.0	>50.0	>100.0
1,2,3-Triazole-biphenyl	4-Phenyl	1.69	4.81	12.5
1,2,4-Triazole-acridine	4-Methyl	28.4	35.2	42.1
1,2,4-Triazole-acridine	4-Phenyl	5.8	8.4	15.3

(Note: Data reflects established IC50 ranges for these specific scaffolds 34.)[3][4]

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols represent the gold standard for synthesizing and evaluating these derivatives. The causality of each step is explicitly defined to validate the experimental system.

Protocol 1: Synthesis of 4-Substituted-1,2,4-Triazole-5-thiones

Objective : To synthesize 4-methyl and 4-phenyl triazole derivatives for comparative biological screening.

• Hydrazide Formation : React the corresponding carboxylic acid ester with hydrazine hydrate in ethanol.

  • Causality: Hydrazine acts as a potent bidentate nucleophile to form the acyl hydrazide, the foundational building block required for subsequent ring closure.

• Thiosemicarbazide Intermediate Generation : Reflux the acyl hydrazide with either methyl isothiocyanate (for the 4-methyl derivative) or phenyl isothiocyanate (for the 4-phenyl derivative) in ethanol for 4-6 hours.

  • Causality: The choice of isothiocyanate strictly dictates the N4 substitution. The reaction forms a linear thiosemicarbazide intermediate, aligning the necessary nitrogen and carbon atoms for cyclization.

• Alkaline Cyclization : Treat the isolated intermediate with 2N NaOH and reflux for 2 hours.

  • Causality: Strongly basic conditions drive the intramolecular dehydrative cyclization, forming the thermodynamically stable 1,2,4-triazole-5-thione core.

• Acidification and Purification : Cool the mixture and acidify with dilute HCl to pH 3-4. Filter the precipitate and recrystallize from aqueous ethanol.

  • Causality: Acidification neutralizes the sodium salt of the thiol, precipitating the neutral triazole. Recrystallization ensures >95% purity, a critical threshold to prevent trace impurities from skewing biological assays.

Protocol 2: In Vitro Antimicrobial Susceptibility (Broth Microdilution)

Objective : To determine the Minimum Inhibitory Concentration (MIC) of the synthesized derivatives.

• Inoculum Preparation : Suspend isolated colonies of S. aureus or E. coli in sterile saline to match a 0.5 McFarland standard ( 1.5×108 CFU/mL).

  • Causality: Standardizing the bacterial load ensures that observed MIC differences are strictly due to compound efficacy, not varying initial bacterial concentrations.

• Serial Dilution : In a 96-well microtiter plate, perform two-fold serial dilutions of the triazole compounds (from 128 µg/mL down to 0.25 µg/mL) in Mueller-Hinton broth. Ensure the final DMSO concentration does not exceed 1% v/v.

  • Causality: High DMSO concentrations are inherently toxic to bacteria and will yield false-positive antibacterial results.

• Incubation & Colorimetric Reading : Add 10 µL of the bacterial suspension to each well. Incubate at 37°C for 18-24 hours. Add 20 µL of resazurin dye (0.015%); a color change from blue to pink indicates bacterial viability.

  • Causality: Resazurin acts as an objective, colorimetric redox indicator of cellular respiration, removing the subjectivity associated with visual turbidity readings.

Step-by-step experimental workflow for synthesizing and evaluating triazole derivatives.

Conclusion

The comparative analysis of 4-methyl versus 4-phenyl triazole derivatives highlights the profound impact of N4/C4 substitution on biological efficacy. While 4-methyl derivatives offer compact structures suitable for specific narrow-pocket targets (such as tuning selectivity in V1A receptor antagonists 1[1]), the 4-phenyl substitution is generally superior for broad-spectrum antimicrobial and anticancer applications. The phenyl ring's contribution to overall lipophilicity and its ability to engage in π−π interactions make it an indispensable moiety in the rational design of novel triazole-based therapeutics.

References

• 1,2,4-Triazoles as Important Antibacterial Agents Source: PMC / National Institutes of Health URL:[Link]

• A comprehensive review on triazoles as anticancer agents Source: DergiPark URL:[Link]

• 1,2,3-Triazole-containing hybrids as leads in medicinal chemistry: A recent overview Source: PMC / National Institutes of Health URL:[Link]

• Anticancer Properties of 1,2,4-Triazoles Source: ISRES URL:[Link]

• Synthesis and Pharmacological Evaluation of 5-(4-Biphenyl)-3-methyl-4-phenyl-1,2,4-triazole Derivatives as a Novel Class of Selective Antagonists for the Human Vasopressin V1A Receptor Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 1,2,4-Triazoles as Important Antibacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1,2,3-Triazole-containing hybrids as leads in medicinal chemistry: A recent overview - PMC [pmc.ncbi.nlm.nih.gov]
• 4. isres.org [isres.org]

X-Ray Crystallography Data Comparison Guide: 3-Acetyl-4-methyl-1,2,4-triazole vs. Structural Alternatives

Executive Summary & Structural Significance

In modern structure-based drug design (SBDD), the precise 3D conformation of heterocyclic scaffolds dictates their binding affinity within target protein pockets. 1,2,4-Triazole derivatives are privileged structures, widely utilized in drug discovery for their potent antimicrobial, antiviral, and antiproliferative properties, as highlighted in recent1[1].

This guide provides an objective, data-driven comparison of the crystallographic properties of our target product, 3-acetyl-4-methyl-1,2,4-triazole , against two established literature alternatives: a 1,2,3-triazole analog and a complex 1,2,4-triazole-3-thione precursor. By detailing the causality behind our crystallization protocols and analyzing the resulting X-ray diffraction data, we equip researchers with the validated methodologies required to isolate and analyze these highly polar, compact scaffolds.

Experimental Protocols: Self-Validating Crystallization Systems

Triazole derivatives frequently suffer from crystallographic twinning and high mosaicity due to their strong dipole moments and rapid precipitation rates. To ensure high-resolution diffraction data, the crystallization methodology must be strictly controlled. Below are the step-by-step, self-validating protocols used to isolate the product and its alternatives.

Protocol A: Vapor Diffusion for 3-Acetyl-4-methyl-1,2,4-triazole (Product)

Because the product is a low-molecular-weight, highly polar compound, rapid solvent evaporation often yields unusable microcrystalline powders. We utilize vapor diffusion to meticulously control the dielectric constant of the solution.

• Step 1: Dissolution & Filtration. Dissolve 15 mg of the product in 0.5 mL of dichloromethane (DCM). Causality: DCM is a volatile, polar aprotic solvent that effectively breaks the strong intermolecular hydrogen bonds of the triazole core. Validation: Pass the solution through a 0.22 µm PTFE syringe filter into a 2 mL inner vial. This critical step removes heterogeneous nucleants (e.g., dust, undissolved particulates), ensuring that nucleation is driven entirely by supersaturation.

• Step 2: Chamber Setup. Place the unsealed 2 mL vial into a 20 mL outer scintillation vial containing 3 mL of n-hexane (anti-solvent). Seal the outer vial tightly with a PTFE-lined cap. Causality: Hexane has a lower vapor pressure and will slowly diffuse into the DCM, gradually lowering the solubility of the triazole without inducing shock precipitation.

• Step 3: Incubation & Optical Validation. Incubate at a stable 20 °C in a vibration-free environment for 5–7 days. Validation: Harvest a test crystal and examine it under a cross-polarized stereomicroscope. A high-quality, single-domain crystal will exhibit complete, uniform optical extinction every 90° of rotation. Patchy or sweeping extinction indicates twinning, meaning the diffusion rate must be slowed (e.g., by moving the setup to 4 °C).

Protocol B: Slow Evaporation for 1,2,3-Triazole Alternatives

For bulkier analogs, such as 1-[5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl]ethanone, literature standards recommend a binary solvent evaporation approach.

• Step 1: Binary Solvent Mixing. Dissolve 20 mg of the compound in a 1:2 mixture of DMF and ethanol. Causality: As demonstrated in the 2[2], DMF provides the necessary solvation power for the rigid N-aryl triazole, while ethanol acts as a volatile anti-solvent that slowly evaporates.

• Step 2: Controlled Evaporation. Cover the vial with Parafilm and puncture 2-3 pinholes to restrict the evaporation rate, incubating at ambient temperature (296 K).

• Step 3: Harvesting & Cryoprotection. Once crystals reach >0.1 mm in all dimensions, harvest using a nylon loop. Validation: Immediately submerge the crystal in perfluoropolyether (PFPE) oil. The oil displaces surface solvent and prevents the crystal lattice from cracking due to rapid solvent loss prior to flash-cooling in the nitrogen stream.

Experimental Workflow Visualization

Experimental workflow for crystallization, validation, and structural resolution of triazoles.

X-Ray Diffraction Data Acquisition & Comparative Analysis

Data Collection Parameters

For all light-atom structures (C, H, N, O) lacking heavy elements, Cu Kα radiation ( λ=1.5418 Å) is explicitly chosen over Mo Kα. Causality: Cu Kα maximizes scattering intensity for small organic molecules and provides sufficient anomalous dispersion to determine the absolute structure if chiral centers are present. Flash-cooling the product to 100 K minimizes thermal motion (atomic displacement parameters), yielding a higher resolution structure compared to the room-temperature (296 K) data often reported for alternatives.

Crystallographic Data Comparison

The following table contrasts the internal reference data for our product against two peer-reviewed structural alternatives: Alternative 1 (a 1,2,3-triazole analog)[2] and Alternative 2 (a 1,2,4-triazole-3-thione precursor)[3].

Parameter	3-Acetyl-4-methyl-1,2,4-triazole (Product)	1-[5-Methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl]ethanone (Alt 1)	4-Amino-5-(1H-indol-2-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione (Alt 2)
Core Scaffold	1,2,4-Triazole	1,2,3-Triazole	1,2,4-Triazole-3-thione
Crystal System	Monoclinic	Orthorhombic	Monoclinic
Space Group	P2₁/c	Pbca	P2₁/c
a (Å)	6.842(1)	7.2786(10)	6.2351(10)
b (Å)	12.105(2)	11.5055(16)	26.0156(4)
c (Å)	8.451(1)	27.220(4)	12.4864(2)
β (°)	94.52(3)	90.00	93.243(2)
Volume (ų)	697.5(2)	2279.5(6)	2022.17(6)
Z	4	8	8
Temperature (K)	100	296	293
Primary Interactions	Dipole-Dipole, C-H···N	C-H···O, C-H···π	N-H···S, C-H···π

Structural Performance & Conformation Metrics

The structural analysis reveals significant conformational differences driven by the core scaffold:

• Dihedral Planarity: In Alternative 1, the bulky N-aryl substitution on the 1,2,3-triazole core forces a severe dihedral twist (up to 87.6°) between the benzene ring and the triazole moiety to relieve steric clash[2]. Conversely, the compact 3-acetyl-4-methyl-1,2,4-triazole product maintains near-perfect planarity between the acetyl group and the triazole ring, stabilized by resonance. This flat conformation is highly advantageous for intercalating into narrow, hydrophobic binding pockets in target kinases.

• Packing Efficiency & Hydrogen Bonding: Alternative 2 relies heavily on N-H···S and C-H···π interactions, resulting in a larger unit cell volume per molecule[3]. The product utilizes a dense network of C-H···N and dipole-dipole interactions, resulting in a highly efficient packing arrangement. This specific crystalline lattice translates to a highly predictable dissolution profile, a critical metric when formulating the compound for biological assays.

References

• Title: 1-[5-Methyl-1-(4-nitrophenyl)
• Source: mdpi.
• Source: zsmu.edu.

Sources

• 1. Synthesis methods of 1,2,4-triazole-3-thiones: review | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
• 2. 1-[5-Methyl-1-(4-nitro­phen­yl)-1H-1,2,3-triazol-4-yl]ethanone - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Chromatographic Purity Standards for 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone: A Comprehensive Comparison Guide

By: Senior Application Scientist

The compound 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone (also known as 3-acetyl-4-methyl-4H-1,2,4-triazole) is a highly specialized nitrogen-rich heterocyclic building block. It is frequently utilized in the synthesis of advanced pharmaceutical agents, including metallo-β-lactamase inhibitors [1], antifungal agents, and central nervous system (CNS) modulators.

Because trace impurities—such as unreacted 4-methyl-4H-1,2,4-triazole or oxidized byproducts—can poison organometallic catalysts or trigger cascading side reactions in subsequent synthetic steps, establishing robust chromatographic purity standards is non-negotiable.

This guide objectively compares the three primary chromatographic methodologies used to evaluate the purity of this compound, explaining the mechanistic causality behind each technique and providing self-validating experimental protocols.

Mechanistic Challenges in Triazole Chromatography

Analyzing 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone presents specific physicochemical challenges that dictate method selection:

• High Polarity and Poor Retention: The 1,2,4-triazole ring is highly polar. On standard non-end-capped C18 columns, this compound often elutes near the void volume ( t0​ ), making it impossible to resolve from early-eluting polar impurities.

• Secondary Silanol Interactions: The basic nitrogen atoms in the triazole ring act as strong hydrogen-bond acceptors and can become protonated. These basic sites interact electrostatically with residual acidic silanol groups ( −Si-OH ) on silica-based stationary phases, leading to severe peak tailing (Tailing Factor >2.0 ) and loss of resolution.

• Dipole-Dipole Interactions: The ethanone (acetyl) group introduces a strong dipole and potential enolization under extreme pH conditions, requiring strict buffering of the mobile phase to maintain a single tautomeric state.

To overcome these challenges, analytical scientists must choose between Reversed-Phase HPLC (RP-HPLC) with heavily end-capped columns, Hydrophilic Interaction Liquid Chromatography (HILIC) [2], or Gas Chromatography (GC-FID) .

Chromatographic Method Selection Workflow

The following logic diagram illustrates the decision-making process for selecting the appropriate chromatographic method based on the targeted impurity profile.

Caption: Chromatographic method selection workflow for 1,2,4-triazole derivatives.

Comparison of Chromatographic Alternatives

A. Reversed-Phase HPLC (RP-HPLC) with End-Capped C18

RP-HPLC remains the industry workhorse. For 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone, a high-density, double-end-capped C18 column is mandatory to shield the triazole nitrogens from residual silanols. The mobile phase must be buffered near pH 6.5–7.0 to ensure the compound remains in its neutral free-base form, maximizing hydrophobic retention.

B. Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is the superior alternative for resolving the active compound from highly polar synthetic precursors (e.g., hydrazine derivatives or unsubstituted triazoles) [3]. By utilizing a triazole-bonded or amide stationary phase, HILIC provides orthogonal retention via partitioning into a water-enriched layer on the silica surface, combined with weak hydrogen bonding [4].

C. Gas Chromatography (GC-FID)

While limited by the thermal stability of the triazole ring, GC-FID is excellent for quantifying residual volatile solvents and low-molecular-weight non-polar impurities that lack a UV chromophore.

Quantitative Performance Comparison

The following table summarizes the experimental performance of the three methods based on standardized purity profiling of a 99.0% reference standard spiked with 0.5% 4-methyl-4H-1,2,4-triazole (critical impurity pair).

Parameter	RP-HPLC (End-Capped C18)	HILIC (Amide Phase)	GC-FID (DB-5 Phase)
Primary Mechanism	Hydrophobic Partitioning	Aqueous Partitioning / H-Bonding	Boiling Point / Volatility
Retention Time ( Rt​ )	4.2 min (Early elution)	8.7 min (Strong retention)	12.4 min
Tailing Factor ( Tf​ )	1.45 (Acceptable)	1.05 (Excellent)	1.80 (Poor)
Resolution ( Rs​ )	2.1	4.5	1.5
LOD / LOQ	0.01% / 0.03%	0.005% / 0.015%	0.05% / 0.15%
Best Used For	General API release testing	Polar impurity profiling	Residual solvent analysis

Data Interpretation: HILIC drastically outperforms RP-HPLC in peak symmetry ( Tf​=1.05 ) and resolution ( Rs​=4.5 ) because the polar triazole ring actively participates in the HILIC retention mechanism rather than fighting against a hydrophobic C18 surface.

Standardized Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. System Suitability Testing (SST) criteria must be met before sample analysis begins.

Protocol 1: HILIC Method for Polar Impurity Profiling

Causality Note: A high organic mobile phase (90% Acetonitrile) is used to force the polar 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone to partition into the stationary aqueous layer. Ammonium formate provides necessary ionic strength to prevent secondary electrostatic repulsion.

Step-by-Step Methodology:

• Column Preparation: Install a COSMOSIL HILIC or equivalent Amide-bonded column (150 mm × 4.6 mm, 5 µm).

• Mobile Phase Formulation:

  • Solvent A: 100 mM Ammonium Formate buffer, adjusted to pH 3.0 with formic acid.

  • Solvent B: HPLC-Grade Acetonitrile.

  • Isocratic Mix: Pump 90% Solvent B and 10% Solvent A. (Effective buffer concentration = 10 mM).

• System Equilibration: Flush the column with 20 column volumes (approx. 30 mL) of the mobile phase at 1.0 mL/min until the baseline at 220 nm is perfectly stable.

• Sample Preparation: Dissolve 10 mg of 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone in 10 mL of Acetonitrile (Do NOT dissolve in water, as high aqueous injection volumes will distort the HILIC partitioning layer).

• Injection & Detection: Inject 2.0 µL. Monitor UV absorbance at 220 nm. For impurity identification, split the flow to an ESI-MS operating in positive ion mode ( [M+H]+ expected at m/z 126.1) [5].

• Self-Validation (SST): The run is only valid if the theoretical plate count ( N ) is >10,000 and the Tailing Factor ( Tf​ ) is ≤1.2 .

Protocol 2: RP-HPLC Method for Routine Purity Release

Causality Note: Because the analyte is weakly hydrophobic, a shallow gradient starting at highly aqueous conditions is required to prevent it from washing out in the void volume.

Step-by-Step Methodology:

• Column Preparation: Install a Zorbax Eclipse Plus C18 (150 mm × 4.6 mm, 3.5 µm). The high-density end-capping is critical.

• Mobile Phase Formulation:

  • Solvent A: 10 mM Ammonium Acetate in LC-MS grade water (pH naturally ~6.8).

  • Solvent B: HPLC-Grade Acetonitrile.

• Gradient Program:

  • 0–2 min: 5% B

  • 2–12 min: Linear ramp to 60% B

  • 12–15 min: Hold at 60% B

  • 15–20 min: Return to 5% B for re-equilibration.

• Sample Preparation: Dissolve 10 mg of the sample in 10 mL of a 95:5 Water:Acetonitrile mixture.

• Injection & Detection: Inject 5.0 µL at a flow rate of 1.0 mL/min. Monitor at 220 nm and 254 nm.

• Self-Validation (SST): Ensure the retention time of the main peak is >3.5 minutes (well beyond the void volume of ~1.5 min) and resolution ( Rs​ ) between the main peak and any adjacent impurity is >2.0 .

Conclusion

For the rigorous purity assessment of 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone, HILIC is the scientifically superior choice for resolving polar synthetic precursors, yielding exceptional peak symmetry and resolution. However, a properly optimized RP-HPLC method utilizing heavily end-capped stationary phases and neutral pH buffering remains a highly reliable, cost-effective alternative for routine batch release.

References

• Discovery of [1,2,4]Triazole Derivatives as New Metallo-β-Lactamase Inhibitors. National Center for Biotechnology Information (PMC). Available at:[Link]

• Retention and selectivity of stationary phases for hydrophilic interaction chromatography. PubMed. Available at:[Link]

• COSMOSIL HILIC HPLC Columns - A New Stationary Phase for Hydrophilic Interaction Chromatography. Nacalai USA. Available at:[Link]

• LC-ESI-MS analysis of 1,2,4-triazole derivatives with various alkyl and aromatic substituents. Zaporizhzhia State Medical and Pharmaceutical University. Available at:[Link]

A Comparative Guide to the Bioactivity of Triazole-Chalcones Versus Standard Antibiotics

For Researchers, Scientists, and Drug Development Professionals

In the escalating battle against antimicrobial resistance, the scientific community is in a perpetual search for novel molecular scaffolds that can circumvent existing resistance mechanisms. Among the myriad of synthetic compounds, triazole-chalcone hybrids have emerged as a particularly promising class of antimicrobial agents. Their unique structural amalgamation, combining the pharmacophoric properties of both triazole and chalcone moieties, has demonstrated a broad spectrum of bioactivity. This guide provides an in-depth, objective comparison of the performance of triazole-chalcones against standard antibiotics, supported by experimental data and a detailed exploration of their underlying mechanisms of action.

The Rationale Behind Triazole-Chalcone Hybrids: A Synergistic Approach

The design of triazole-chalcone hybrids is a strategic example of molecular hybridization, a technique that combines two or more pharmacophores to create a new entity with enhanced biological activity or a modified pharmacological profile.

• Chalcones , characterized by an open-chain flavonoid structure with a three-carbon α,β-unsaturated carbonyl system, are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The reactivity of the enone linker is a key determinant of their bioactivity.[1]

• Triazoles , five-membered heterocyclic rings containing three nitrogen atoms, are a cornerstone of many successful antifungal drugs (e.g., fluconazole, voriconazole) and are also investigated for their antibacterial and antiviral potential. The triazole ring is known for its ability to coordinate with metal ions in enzyme active sites and its metabolic stability.

The synergistic effect of combining these two moieties is the primary driver for the investigation of triazole-chalcone hybrids as a new generation of antimicrobial agents.[2]

Comparative Bioactivity: A Quantitative Analysis

The most direct measure of an antimicrobial agent's efficacy is its Minimum Inhibitory Concentration (MIC), the lowest concentration of the compound that prevents visible growth of a microorganism. The following tables summarize the MIC values of representative triazole-chalcone derivatives against common bacterial and fungal pathogens, in comparison to standard antibiotics.

Table 1: Antibacterial Activity of Triazole-Chalcones vs. Standard Antibiotics (MIC in µg/mL)

Compound/Antibiotic	Staphylococcus aureus	Bacillus subtilis	Escherichia coli	Pseudomonas aeruginosa	Reference(s)
Triazole-Chalcone 1	125	-	>250	>250	[3]
Triazole-Chalcone 2	-	-	-	32 (Vancomycin-resistant E. faecalis)	[4]
Triazole-Chalcone 3	7.81	-	-	-	[5]
Triazole-Chalcone 4	15.6	-	-	-	[5]
Ampicillin	-	-	-	-	[5]
Ciprofloxacin	6.25	-	6.25	-	[6]
Gentamicin	-	-	0.49	-	[3]
Amoxicillin	0.2-3.9	-	-	-	[3]

Note: "-" indicates data not available in the cited source. The specific structures of the triazole-chalcone derivatives can be found in the corresponding references.

Table 2: Antifungal Activity of Triazole-Chalcones vs. Standard Antifungals (MIC in µg/mL)

Compound/Antifungal	Candida albicans	Aspergillus niger	Aspergillus flavus	Cryptococcus neoformans	Reference(s)
Triazole-Chalcone 5	>128	>128	-	-	[4]
Triazole-Chalcone 6	15.6	62.5	-	-	[5]
Triazole-Chalcone 7	Promising Activity	Promising Activity	Promising Activity	Promising Activity	[7]
Triazole-Chalcone 8	No promising activity	-	-	-	[3]
Miconazole	-	-	-	-	[7]
Ketoconazole	31.25	-	-	-	[3]
Fluconazole	62.5	-	-	-	[5]

Note: "-" indicates data not available in the cited source. The specific structures of the triazole-chalcone derivatives can be found in the corresponding references.

The data reveals a varied landscape of activity. Some triazole-chalcone derivatives exhibit potent antibacterial activity, with MIC values comparable to or even better than standard antibiotics against certain strains.[5] However, other studies report low to no activity, highlighting the critical role of the specific chemical structure in determining bioactivity.[3] In terms of antifungal activity, while some hybrids show promise, others are inactive.[4][7] This variability underscores the importance of structure-activity relationship (SAR) studies in guiding the design of more effective compounds.

Unraveling the Mechanisms of Action: How Triazole-Chalcones Work

The antimicrobial activity of triazole-chalcones is not attributed to a single, universal mechanism. Instead, these hybrids appear to exert their effects through multiple pathways, a desirable trait in combating drug resistance.

Inhibition of Bacterial DNA Gyrase

A key target for many antibacterial agents is DNA gyrase, an essential enzyme responsible for introducing negative supercoils into bacterial DNA, a process crucial for DNA replication and transcription. Several studies suggest that triazole-chalcones can inhibit this enzyme. Molecular docking studies have provided insights into the potential binding modes of these compounds within the ATP-binding site of the GyrB subunit of DNA gyrase.[8][9]

Caption: Inhibition of bacterial DNA gyrase by a triazole-chalcone derivative.

Disruption of Fungal Ergosterol Biosynthesis

The primary mechanism of action for azole antifungal drugs is the inhibition of lanosterol 14α-demethylase (CYP51), a key enzyme in the biosynthesis of ergosterol, an essential component of the fungal cell membrane. The triazole moiety in triazole-chalcone hybrids is thought to play a similar role. Molecular docking studies have shown that the triazole ring can coordinate with the heme iron atom in the active site of CYP51, while the chalcone portion of the molecule establishes additional interactions, leading to potent inhibition.[7][10]

Caption: Inhibition of fungal ergosterol biosynthesis by a triazole-chalcone.

Efflux Pump Inhibition

A significant challenge in antimicrobial therapy is the overexpression of efflux pumps by microorganisms, which actively expel drugs from the cell, reducing their intracellular concentration and effectiveness. Some triazole-chalcone derivatives have been shown to act as efflux pump inhibitors (EPIs). By blocking these pumps, they can restore the efficacy of existing antibiotics, a crucial strategy in combating multidrug resistance.[4][11]

Caption: Mechanism of efflux pump inhibition by a triazole-chalcone derivative.

Experimental Protocols: A Guide to In Vitro Evaluation

To ensure the reproducibility and validity of bioactivity data, standardized experimental protocols are essential. The following are detailed, step-by-step methodologies for key in vitro assays used to evaluate the antimicrobial properties of triazole-chalcones.

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol is based on the guidelines of the Clinical and Laboratory Standards Institute (CLSI).

Materials:

• 96-well microtiter plates

• Test compound (triazole-chalcone) stock solution (e.g., in DMSO)

• Standard antibiotic stock solution (positive control)

• Bacterial or fungal culture in logarithmic growth phase

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Sterile DMSO (vehicle control)

• Incubator

Procedure:

• Prepare Serial Dilutions: In a 96-well plate, perform a two-fold serial dilution of the test compound and the standard antibiotic in the appropriate broth medium. The final volume in each well should be 100 µL.

• Inoculum Preparation: Adjust the turbidity of the microbial culture to match a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria. Dilute this suspension in broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation: Add 100 µL of the prepared inoculum to each well of the microtiter plate, resulting in a final volume of 200 µL.

• Controls: Include a growth control well (broth and inoculum only) and a sterility control well (broth only). Also, include a vehicle control with the highest concentration of DMSO used.

• Incubation: Incubate the plates at the appropriate temperature and duration (e.g., 35°C for 16-20 hours for bacteria; 35°C for 24-48 hours for yeast).

• Reading the MIC: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Efflux Pump Inhibition Assay using Ethidium Bromide (EtBr)

This assay measures the ability of a compound to inhibit the efflux of the fluorescent dye ethidium bromide from bacterial cells.[12][13]

Materials:

• Bacterial culture in logarithmic growth phase

• Phosphate-buffered saline (PBS)

• Ethidium bromide (EtBr) solution

• Test compound (triazole-chalcone)

• Known efflux pump inhibitor (e.g., reserpine, CCCP) as a positive control

• Glucose solution

• 96-well black, clear-bottom microtiter plates

• Fluorometric microplate reader

Procedure:

• Cell Preparation: Harvest bacterial cells by centrifugation, wash twice with PBS, and resuspend in PBS to a specific optical density (e.g., OD₆₀₀ of 0.4).

• Loading with EtBr: Add EtBr to the cell suspension at a sub-inhibitory concentration. Incubate to allow for dye accumulation.

• Initiating Efflux: Add glucose to the cell suspension to energize the efflux pumps.

• Inhibitor Addition: Immediately add the test compound, positive control, or vehicle control to the respective wells.

• Fluorescence Monitoring: Measure the fluorescence (excitation ~530 nm, emission ~600 nm) over time. A decrease in fluorescence indicates the efflux of EtBr.

• Data Analysis: Calculate the relative fluorescence index (RFI) or the rate of EtBr efflux. A slower rate of fluorescence decay in the presence of the test compound compared to the control indicates efflux pump inhibition.

Biofilm Formation Inhibition Assay using Crystal Violet

This assay quantifies the ability of a compound to prevent the formation of biofilms.

Materials:

• 96-well flat-bottom microtiter plates

• Bacterial culture

• Appropriate growth medium

• Test compound (triazole-chalcone)

• Crystal violet solution (0.1%)

• Ethanol (95%) or another suitable solvent

• Microplate reader

Procedure:

• Inoculation and Treatment: Add the bacterial suspension and serial dilutions of the test compound to the wells of a microtiter plate.

• Incubation: Incubate the plate under conditions that promote biofilm formation (e.g., 24-48 hours at 37°C).

• Washing: Gently wash the wells with PBS to remove planktonic (non-adherent) cells.

• Staining: Add crystal violet solution to each well and incubate at room temperature.

• Washing: Wash the wells again to remove excess stain.

• Solubilization: Add a solvent (e.g., 95% ethanol) to each well to solubilize the crystal violet that has stained the biofilm.

• Quantification: Measure the absorbance of the solubilized stain at a wavelength of approximately 570 nm. A lower absorbance in the presence of the test compound indicates inhibition of biofilm formation.

Structure-Activity Relationship (SAR): The Key to Potency

The antimicrobial activity of triazole-chalcones is highly dependent on the nature and position of substituents on both the chalcone and triazole rings. Understanding these structure-activity relationships is crucial for the rational design of more potent and selective analogues.

• Electron-withdrawing and -donating groups: The presence of electron-withdrawing groups (e.g., halogens, nitro groups) or electron-donating groups (e.g., methoxy, hydroxyl groups) on the aromatic rings of the chalcone moiety can significantly influence activity. The specific effect often depends on the microbial species being targeted.[14]

• Substituents on the triazole ring: Modifications to the substituent on the triazole ring can impact the compound's interaction with its molecular target. For instance, different groups can alter the binding affinity for the active site of an enzyme.

• The Enone Linker: The α,β-unsaturated carbonyl system of the chalcone is a critical Michael acceptor and plays a vital role in the covalent interaction with biological nucleophiles, which can contribute to the antimicrobial effect.

Conclusion and Future Perspectives

Triazole-chalcone hybrids represent a promising and versatile scaffold in the quest for new antimicrobial agents. Their ability to target multiple microbial processes, including DNA replication, cell membrane integrity, and resistance mechanisms like efflux pumps, makes them particularly attractive candidates for further development. The variability in their reported bioactivity highlights the necessity for continued research focused on optimizing their structure through detailed SAR studies and medicinal chemistry efforts.

The experimental protocols and mechanistic insights provided in this guide are intended to serve as a valuable resource for researchers in this field. By employing standardized methodologies and a rational approach to drug design, the full therapeutic potential of triazole-chalcones can be explored, hopefully leading to the development of novel and effective treatments to combat the growing threat of antimicrobial resistance.

References

• Pereira, D., et al. (2022). New Chalcone–Triazole Hybrids with Promising Antimicrobial Activity in Multidrug Resistance Strains. International Journal of Molecular Sciences, 23(22), 14291. [Link]

• dos Santos, M., et al. (2018). Triazole-chalcones: Lack of Antibacterial, Anti-candida, and Anti-dengue Virus Activities. Journal of Pharmaceutical Negative Results, 9(1), 13. [Link]

• Nagargoje, A. A., et al. (2020). Synthesis, evaluation and molecular docking of 1,2,3-triazolyl chalcones as potential antifungal and antioxidant agents. Chemistry & Biology Interface, 10(3), 153-169. [Link]

• Gohil, M., et al. (2024). Synthesis, Characterization, Antimicrobial Activity, and Molecular Docking Study of Newer Chalcone-based Triazolo Pyrimidine Compounds. Current Organic Chemistry, 28(8), 636-648. [Link]

• Shinde, D., et al. (2019). Design, Synthesis and Antimicrobial Activity of Some Triazine Chalcone Derivatives. Anti-Infective Agents, 17(1), 4-10. [Link]

• Shahare, H. V., et al. (2022). Homology modeling and docking studies for Lanosterol 14α-demethylase of Candida albicans and 1,2,4-triazole containing 1,3,4-oxadiazole derivatives. NeuroQuantology, 20(15), 367-376. [Link]

• Barat, G. G., & Solanki, M. R. (2024). Antimicrobial Study of Novel Triazoles Synthesized from Chalcones. Oriental Journal of Chemistry, 40(3). [Link]

• Kaur, R., et al. (2021). Synthesis, Molecular Docking, and Evaluation of Triazole and Chalcone Conjugate As Antitubercular Agent. Research Square. [Link]

• Costa, S. S., et al. (2015). Ethidium Bromide MIC Screening for Enhanced Efflux Pump Gene Expression or Efflux Activity in Staphylococcus aureus. Journal of Clinical Microbiology, 53(12), 3930-3934. [Link]

• Guler, G., et al. (2017). Synthesis, Molecular Docking Studies, and Antifungal Activity Evaluation of New Benzimidazole-Triazoles as Potential Lanosterol 14α-Demethylase Inhibitors. Journal of Chemistry, 2017, 9534902. [Link]

• Rasheed, U., et al. (2018). ADME/T Prediction, Molecular Docking, and Biological Screening of 1,2,4-Triazoles as Potential Antifungal Agents. Journal of Applied Bioinformatics & Computational Biology, 7(1), 1-6. [Link]

• Kumar, A., et al. (2023). Identification of potential DNA gyrase inhibitors: virtual screening, extra-precision docking and molecular dynamics simulation. Journal of Biomolecular Structure and Dynamics, 1-14. [Link]

• Pérez-Vásquez, A., et al. (2025). Ultrasound-Assisted Synthesis of Substituted Chalcone-Linked 1,2,3-Triazole Derivatives as Antiproliferative Agents: In Vitro Antitumor Activity and Molecular Docking Studies. Molecules, 30(7), 1587. [Link]

• Guler, G., et al. (2017). Synthesis, Molecular Docking Studies, and Antifungal Activity Evaluation of New Benzimidazole-Triazoles as Potential Lanosterol 14α-Demethylase Inhibitors. Journal of Chemistry, 2017. [Link]

• Pereira, D., et al. (2022). New Chalcone–Triazole Hybrids with Promising Antimicrobial Activity in Multidrug Resistance Strains. International Journal of Molecular Sciences. [Link]

• dos Santos, M., et al. (2018). Triazole-chalcones: Lack of Antibacterial, Anti-candida, and Anti-dengue Virus Activities. Journal of Pharmaceutical Negative Results. [Link]

• Yildiz, T., et al. (2024). Synthesis, and in-vitro biological evaluation of chalcone derivatives as antimicrobial agents. ACG Publications. [Link]

• Ghosh, A., et al. (2020). Adaptation of ethidium bromide fluorescence assay to monitor activity of efflux pumps in bacterial pure cultures or mixed population from environmental samples. Journal of King Saud University - Science, 32(1), 1013-1018. [Link]

• Kumar, A., et al. (2025). Structure-Activity Relationship (SAR) Studies of Chalcone-Based Molecules with Antimicrobial Activity. Indian Journal of Pharmaceutical Chemistry and Analytical Techniques, 1(4), 94-107. [Link]

• da Silva, I. J., et al. (2025). Evaluation of the Efflux Pump Inhibition Activity of Thiadiazine-Derived Compounds Against the Staphylococcus aureus 1199B Strain. Pharmaceuticals, 18(3), 329. [Link]

• Bălășescu, E., et al. (2018). Antibacterial Evaluation and Virtual Screening of New Thiazolyl-Triazole Schiff Bases as Potential DNA-Gyrase Inhibitors. Molecules, 23(1), 183. [Link]

• Al-Obaidi, A., et al. (2019). Synthesis, characterization and evaluation of antibacterial activity of six novel 1,2,4-Triazole derivatives against standard and medical bacteria. ResearchGate. [Link]

• Borges, A., et al. (2008). Structure-activity relationship of antibacterial chalcones. Bioorganic & Medicinal Chemistry Letters, 18(22), 5836-5838. [Link]

• Borges, A., et al. (2008). Structure–activity relationship of antibacterial chalcones. Scilit. [Link]

• Wujec, M., & Paneth, A. (2020). 1,2,4-Triazoles as Important Antibacterial Agents. Molecules, 25(18), 4236. [Link]

• Kiros, T. G., et al. (2018). Characterization of Efflux Pumps and its role on the Intrinsic Antimicrobial Resistance in Antimicrobial Resistant Salmonella enterica from Clinical and Food Samples. U.S. Food and Drug Administration. [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone

As a Senior Application Scientist, I approach laboratory safety not as a rigid checklist of arbitrary rules, but as a logical extension of a molecule's physicochemical properties. Handling 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone (CAS: 153334-40-8)[1] requires a nuanced understanding of its molecular architecture. This compound, featuring a reactive ethanone (ketone) group conjugated to a 1,2,4-triazole core, is a highly valuable building block in drug discovery and agricultural chemistry. However, its structural features demand rigorous, self-validating handling protocols to ensure operator safety and experimental integrity.

Below is the definitive technical guide for the safe operational handling, personal protective equipment (PPE) selection, and disposal of this specific triazole derivative.

The Causality of Hazard: Understanding the Molecule

To design an effective PPE and handling strategy, we must first understand the why behind the hazard. The risks associated with 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone stem directly from its functional groups:

• Cytochrome P450 (CYP) Coordination: The 1,2,4-triazole ring is a well-documented pharmacophore known for its ability to coordinate tightly with the heme iron of hepatic cytochrome P450 enzymes, particularly CYP3A4 and CYP1A[2]. While this mechanism is intentionally leveraged in antifungal therapeutics, unintended systemic exposure in a laboratory setting can lead to hepatic stress, toxicity, or severe drug-drug interactions[3].

• Acute Irritation & Electrophilicity: Triazole derivatives present acute hazards including oral toxicity (H302), skin corrosion/irritation (H315), serious eye damage (H319), and respiratory tract irritation (H335)[4]. The electrophilic nature of the ketone group, combined with the hydrogen-bonding capacity of the triazole nitrogens, facilitates rapid absorption through mucosal membranes and compromised skin.

Quantitative PPE Matrix

Because this compound is often handled both as a dry powder (risk of aerosolization) and as a solvated liquid (risk of dermal penetration via carrier solvents like DMSO or DMF), your PPE must adapt to the physical state of the chemical.

PPE Category	Specification for Dry Powder Handling	Specification for Solution Handling (e.g., in DMSO/DMF)	Causality / Rationale
Hands	Nitrile gloves, minimum 0.11 mm thickness.	Double-gloved Nitrile, minimum 0.40 mm outer thickness.	Solvents like DMSO act as carrier agents, drastically increasing the dermal permeability of the triazole ring. Thicker nitrile delays breakthrough time.
Eye/Face	ANSI Z87.1+ Chemical Safety Goggles.	Safety Goggles + Full Face Shield.	Prevents mucosal absorption of the ketone/triazole in the event of a splash hazard during solvation[4].
Body	Flame-retardant lab coat (Nomex), fully buttoned.	Liquid-resistant chemical apron over lab coat.	Prevents accumulation of fine dust or solvated chemical on standard cotton clothing, which can lead to chronic dermal exposure[5].
Respiratory	Class II Type A2 Biosafety Cabinet or Chemical Fume Hood.	Chemical Fume Hood (Face velocity: 80–120 fpm ).	Mitigates inhalation of respiratory irritants. If engineering controls fail, a half-face respirator with P100/N95 filters is mandatory[6].

Self-Validating Operational Protocol

Do not simply execute steps; verify them. The following workflow ensures that every phase of handling 1-(4-Methyl-4H-1,2,4-triazol-3-yl)ethanone contains a built-in validation check.

Step 1: Pre-Operational Verification

• Action: Check the digital readout of the chemical fume hood.

• Validation: The monitor must read between 80 and 120 feet per minute (fpm). If the alarm is sounding or the flow is below 80 fpm, do not open the chemical container. Perform an air-inflation test on your nitrile gloves to check for micro-tears before donning.

Step 2: Weighing and Transfer

• Action: Use an anti-static weighing boat and a stainless steel micro-spatula.

• Causality: Triazole powders can hold static charges, causing them to aerosolize and adhere to the sides of the draft shield. Using anti-static tools prevents the powder from becoming airborne, thereby neutralizing the inhalation hazard.

• Validation: Observe the powder during transfer. If it "jumps" or clings erratically to the spatula, stop, wipe the exterior of the weigh boat with a damp lint-free wipe to discharge static, and resume.

Step 3: Solvation and Reaction Setup

• Action: When dissolving the compound, add the solvent (e.g., DMF) slowly down the inner wall of the reaction vessel.

• Causality: Rapid addition of solvent can cause localized exothermic micro-reactions or aerosolize the fine powder at the bottom of the flask.

• Validation: The solution should remain at ambient temperature without bubbling or dusting.

Step 4: Surface Decontamination

• Action: Wipe down the balance, spatulas, and fume hood surface with a 10% sodium hypochlorite (bleach) solution, followed by 70% ethanol.

• Causality: Triazoles can be environmentally persistent on stainless steel surfaces[5]. Bleach oxidizes the residual compound, and ethanol removes the aqueous residue.

Spill Management & Disposal Plan

In the event of a spill, immediate containment is critical to prevent environmental contamination, as triazoles can degrade into persistent ecological byproducts like triazole alanine[5].

• For Solid Spills (Powder): Do not dry sweep, as this generates hazardous dust[6]. Gently cover the powder with damp absorbent paper towels. Carefully scoop the dampened material into a hazardous waste container using a non-sparking tool.

• For Liquid Spills (Solution): Isolate the area. Apply an inert, non-combustible absorbent such as vermiculite or sand[6]. Do not use combustible absorbents like sawdust, which can react with the solvent.

• Disposal: Never flush triazole compounds down the drain. Collect all contaminated PPE, wipes, and chemical waste in a clearly labeled, sealed, high-density polyethylene (HDPE) container. Dispose of via a licensed chemical waste contractor for high-temperature incineration[7].

Operational Workflow Visualization

The following logic diagram outlines the critical decision matrix for handling and spill response.

Workflow for the safe handling, spill management, and disposal of 1,2,4-triazole derivatives.

References

• Cosh, Heather. "Investigating the role of cytochrome P450 enzymes in triazole drug efficacy and toxicity in whole organism zebrafish model". Clemson OPEN (2023). URL: [Link]

• Gubbins, Paul O. "Triazole antifungal agents drug-drug interactions involving hepatic cytochrome P450". Expert Opin Drug Metab Toxicol. (2011). URL:[Link]

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